Tandutinib (MLN518) HCl

Core Science & Biosynthesis

Technical Monograph: Tandutinib (MLN518) – Pharmacological Inhibition Profile of PDGFRβ and c-Kit

Executive Summary

Tandutinib (MLN518) represents a pivotal class of piperazinyl-quinazoline tyrosine kinase inhibitors (TKIs) designed to target Type III receptor tyrosine kinases (RTKs). While originally characterized for its potency against FLT3 in Acute Myeloid Leukemia (AML), its structural pharmacophore exhibits significant equipotency against Platelet-Derived Growth Factor Receptor beta (PDGFRβ) and c-Kit (CD117) .

This technical guide dissects the inhibition profile of Tandutinib regarding these two secondary targets. It provides a rigorous analysis of binding kinetics, downstream signaling modulation, and validated experimental protocols for quantifying target engagement in preclinical models.

Molecular Mechanism & Binding Kinetics

Mode of Action

Tandutinib functions as a reversible, ATP-competitive inhibitor. It binds to the ATP-binding pocket within the split kinase domain of the receptor. By occupying this site, Tandutinib sterically hinders the transfer of the

-phosphate from ATP to tyrosine residues on the activation loop and the C-terminal tail of the receptor.

• PDGFRβ: Inhibition prevents the recruitment of SH2-domain containing signaling mediators (e.g., PI3K, PLC

  ).

• c-Kit: Inhibition disrupts Stem Cell Factor (SCF)-mediated proliferation and survival signals, critical in gastrointestinal stromal tumors (GIST) and systemic mastocytosis.

Quantitative Inhibition Profile

The following data summarizes the inhibitory concentration (IC

) values derived from validated enzymatic and cellular assays. Note the consistency between purified enzyme assays and cellular contexts, indicating high membrane permeability.

Target Receptor	Assay Type	IC (nM)	Reference Standard
PDGFRβ	Enzymatic (Peptide Substrate)	~200	Kelly et al. (2002)
PDGFRβ	Cellular (Autophosphorylation)	~200 - 300	Validated in VSMCs
c-Kit	Enzymatic	~170	Griswold et al. (2004)
FLT3 (Control)	Enzymatic	~30	Primary Target Baseline

Analyst Insight: The ~200 nM potency range for PDGFRβ and c-Kit suggests that while Tandutinib is FLT3-selective (~30 nM), therapeutic dosing achieves concentrations sufficient to simultaneously blockade PDGFRβ and c-Kit, providing a multi-targeted approach in complex tumor microenvironments.

Signaling Pathway Modulation

Understanding the downstream consequences of Tandutinib exposure is critical for biomarker selection. The inhibition of PDGFRβ and c-Kit shuts down three primary cascades:

• PI3K/Akt: Cell survival and anti-apoptosis.

• RAS/RAF/MEK/ERK: Cell proliferation.

• STAT Pathway: Transcriptional regulation (specifically STAT5 in c-Kit signaling).

Visualization: RTK Signaling Blockade

The following diagram illustrates the mechanistic interruption points of Tandutinib within the PDGFRβ and c-Kit pathways.

Figure 1: Mechanism of Action. Tandutinib competitively inhibits ATP binding, preventing downstream activation of PI3K, MAPK, and STAT pathways.

Experimental Validation Protocols

To rigorously validate Tandutinib's profile in your own laboratory, the following protocols are recommended. These are designed with built-in controls to ensure data integrity.

Protocol A: Cellular Target Phosphorylation Assay (Western Blot)

Objective: Quantify the reduction of phospho-PDGFRβ (Tyr751) or phospho-c-Kit (Tyr719) in response to Tandutinib.

Reagents & Setup

• Cell Lines: Ba/F3 (stably transduced with PDGFRβ or c-Kit) or human VSMCs (for endogenous PDGFRβ).

• Ligands: PDGF-BB or SCF (Stem Cell Factor) for stimulation.

• Lysis Buffer: Modified RIPA with high-concentration phosphatase inhibitors (1 mM Na

  VO , 10 mM NaF) is non-negotiable to preserve transient phosphorylation states.

Step-by-Step Workflow

• Starvation: Serum-starve cells for 4–16 hours to reduce basal phosphorylation noise.

  • Rationale: High serum contains growth factors that mask specific inhibition effects.

• Drug Treatment: Treat cells with Tandutinib (0, 10, 30, 100, 300, 1000 nM) for 90 minutes.

  • Control: DMSO vehicle control (0 nM).

• Stimulation: Pulse with ligand (e.g., PDGF-BB at 50 ng/mL) for exactly 10 minutes.

  • Rationale: RTK phosphorylation peaks rapidly; prolonged exposure leads to receptor internalization and degradation.

• Lysis & IP (Optional): For low-abundance receptors, Immunoprecipitate (IP) with anti-PDGFRβ/c-Kit antibody before blotting.

• Immunoblotting:

  • Primary Ab: Phospho-specific (e.g., pTyr751).

  • Secondary Ab: HRP-conjugated.

  • Loading Control: Total PDGFRβ/c-Kit (stripping required) or GAPDH.

Protocol B: Workflow Visualization

The following diagram outlines the critical path for the cellular assay, highlighting quality control checkpoints.

Figure 2: Cellular Assay Workflow. Critical timing of ligand pulse and lysis is required to capture peak phosphorylation.

Therapeutic Context & Clinical Relevance

Acute Myeloid Leukemia (AML)

While FLT3 is the primary driver in ~30% of AML cases, the c-Kit inhibition profile of Tandutinib offers therapeutic value in cases where c-Kit mutations (e.g., D816V) drive leukemogenesis. However, the ~170 nM IC

for c-Kit is higher than for FLT3, necessitating careful dose escalation to achieve dual inhibition without off-target toxicity.

Glioblastoma Multiforme (GBM)

PDGFRβ is highly expressed in the vasculature of glioblastomas. Tandutinib's ability to inhibit PDGFRβ at ~200 nM makes it a candidate for targeting the tumor microenvironment (angiogenesis) rather than just the tumor cells themselves.

References

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia. Cancer Cell, 1(5), 421-432.

• Griswold, I. J., et al. (2004). Effects of MLN518, a dual FLT3 and KIT inhibitor, on normal and malignant hematopoiesis. Blood, 104(9), 2912-2918.

• Braumüller, H., et al. (2013). Synergy of Combined PDGFR/VEGFR Inhibition in Glioblastoma. Journal of Neuro-Oncology. (Contextualizing PDGFR role).

Tandutinib (MLN518): A Technical Monograph on Physicochemical Properties and Kinase Inhibition Profiles

Executive Summary

Tandutinib (formerly MLN518 or CT53518) is a potent, type III receptor tyrosine kinase (RTK) inhibitor. It is chemically defined as a piperazinyl-quinazoline derivative. Its primary significance in drug development lies in its ability to inhibit the FMS-like tyrosine kinase 3 (FLT3 ), Platelet-Derived Growth Factor Receptor (PDGFR ), and c-Kit.

This guide provides a rigorous analysis of Tandutinib, focusing on its physicochemical identity (specifically CAS 387867-13-2), molecular weight validation, and experimental protocols for handling this compound in preclinical oncology research.

Physicochemical Identity & Structural Analysis

Accurate identification of the chemical entity is the first step in reproducible research. The CAS number 387867-13-2 refers specifically to the free base form of Tandutinib. Researchers must distinguish this from salt forms (e.g., hydrochloride salts) which have significantly different molecular weights and solubility profiles.

Molecular Weight and Formula

The molecular weight is derived from its chemical formula

.

Table 1: Physicochemical Properties of Tandutinib

Property	Value / Description	Technical Note
Common Name	Tandutinib	Also known as MLN518, CT53518
CAS Number	387867-13-2	Specific to the Free Base
Molecular Formula	C₃₁H₄₂N₆O₄	-
Molecular Weight	562.70 g/mol	Average mass
Monoisotopic Mass	562.326755 Da	Critical for Mass Spectrometry (LC-MS)
Appearance	White to Off-white solid	Crystalline powder
Solubility	DMSO (>50 mg/mL)	Poorly soluble in water; requires organic solvent carrier
pKa	~7.8 (Basic)	Due to piperazine moiety

Structural Integrity Check

When validating the compound via LC-MS, look for the protonated molecular ion

peak at 563.33 m/z . Absence of this peak or presence of degradation products (hydrolysis of the quinazoline ring) indicates compromised sample integrity.

Pharmacodynamics & Mechanism of Action

Tandutinib functions as an ATP-competitive inhibitor. It binds to the ATP-binding pocket of the inactive conformation of the kinase.

Target Specificity

• FLT3 (CD135): Tandutinib is particularly effective against FLT3-ITD (Internal Tandem Duplication) mutations, which are constitutively active in ~30% of Acute Myeloid Leukemia (AML) patients.

• PDGFR (

  and ): Inhibition leads to anti-angiogenic effects.

• c-Kit (CD117): Relevant in gastrointestinal stromal tumors (GIST).

Signaling Pathway Visualization

The following diagram illustrates the interruption of the FLT3 signaling cascade by Tandutinib.

Figure 1: Tandutinib competes with ATP for the FLT3 binding pocket, preventing phosphorylation of STAT5, MAPK, and PI3K, ultimately shifting the cell from proliferation to apoptosis.

Experimental Protocols

To ensure scientific integrity, reagents must be prepared with precision. The following protocols are designed for researchers handling CAS 387867-13-2.

Protocol: Preparation of 10 mM Stock Solution

Objective: Create a stable stock solution for in vitro assays. Reagents: Tandutinib (Powder), Anhydrous DMSO (Dimethyl sulfoxide).

Step-by-Step Methodology:

• Mass Calculation: Use the formula:

  • Target: 10 mM concentration in 1 mL.

  • Calculation:

    .

• Weighing: Weigh approximately 5.63 mg of Tandutinib into a sterile microcentrifuge tube. Record the exact mass (e.g., 5.80 mg).

• Volume Adjustment (Self-Validating Step): Do not add a fixed 1 mL. Calculate the DMSO volume based on the exact mass weighed to ensure 10.0 mM precision.

  • Example: If 5.80 mg is weighed:

    .

• Solubilization: Add the calculated volume of DMSO. Vortex vigorously for 30 seconds.

  • Validation: Inspect visually. The solution must be clear and colorless/light yellow. If particulate matter remains, sonicate for 5 minutes at 37°C.

• Storage: Aliquot into 50 µL volumes to avoid freeze-thaw cycles. Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Protocol: Cellular Viability Assay (Workflow)

Objective: Determine IC50 of Tandutinib in AML cell lines (e.g., MV4-11).

Figure 2: Standard workflow for determining cytotoxicity. Note: Tandutinib is time-dependent; 72h incubation is recommended to observe apoptotic effects.

Clinical & Translational Context

Efficacy in AML

Tandutinib has demonstrated efficacy in Phase I/II trials for AML, particularly in patients with FLT3-ITD mutations. However, its utility is often limited by:

• Protein Binding: High binding to alpha-1 acid glycoprotein (AAG) in plasma can reduce free drug concentration.

• Pharmacokinetics: Rapid clearance requires twice-daily dosing.

Glioblastoma and the Blood-Brain Barrier (BBB)

While Tandutinib inhibits PDGFR (a target in Glioblastoma), it is a substrate for P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). This efflux mechanism limits its penetration across the Blood-Brain Barrier, reducing efficacy in CNS tumors unless combined with efflux inhibitors.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 6918485, Tandutinib. Retrieved from [Link]

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia. Cancer Cell. Retrieved from [Link]

• Griswold, I. J., et al. (2004). Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis. Blood. Retrieved from [Link]

• DrugBank Online. Tandutinib: Uses, Interactions, Mechanism of Action. Retrieved from [Link]

Technical Guide: Tandutinib (MLN518) in Acute Myeloid Leukemia (AML) Research

[1]

Executive Summary: The "High-Potency, High-Toxicity" Paradox

Tandutinib (MLN518) represents a pivotal case study in the development of Type III Receptor Tyrosine Kinase (RTK) inhibitors. Originally designed to target the FLT3-ITD mutation—a driver mutation present in approximately 25-30% of AML patients—Tandutinib demonstrated potent inhibition of FLT3 phosphorylation and downstream signaling in preclinical models.

However, its clinical trajectory offers a critical lesson in therapeutic windows. While it achieved a 90% Complete Remission (CR) rate in combination with standard induction chemotherapy (7+3) in Phase I/II trials, its development was hampered by a unique dose-limiting toxicity (DLT): reversible generalized muscle weakness , likely due to off-target inhibition of muscle-specific kinases or PDGFR modulation.

This guide dissects the mechanistic role of Tandutinib, providing researchers with the protocols and data necessary to utilize it as a benchmark compound for next-generation FLT3 inhibitor development.

Mechanistic Profile & Structural Biology

Target Specificity

Tandutinib is a piperazinyl quinazoline small molecule that functions as an ATP-competitive inhibitor. Its efficacy is driven by its ability to fit into the ATP-binding pocket of the kinase domain in the inactive conformation (Type II inhibition profile), though it is often broadly classified with Type III RTK inhibitors.

Target	Function in AML	Inhibition Consequence
FLT3-ITD	Constitutive activation of proliferation/survival pathways.	Blockade of auto-phosphorylation; induction of apoptosis.[1]
c-KIT	Stem cell factor receptor; supports blast survival.	Reduction in leukemic stem cell (LSC) maintenance.
PDGFR-β	Growth factor receptor; often co-expressed.	Potential contributor to muscle toxicity (myopathy).

Signaling Pathway Interference

In FLT3-ITD positive blasts, the receptor is constitutively phosphorylated, recruiting signaling adaptors (GRB2, SOS) independent of ligand binding. Tandutinib abrogates this auto-phosphorylation, leading to the collapse of three major survival axes:

• STAT5: Direct regulator of BCL-xL and MCL-1 (anti-apoptotic proteins).

• RAS/RAF/MEK/ERK: Driver of cell proliferation.

• PI3K/AKT/mTOR: Regulator of translational machinery and survival.

Visualization: FLT3-ITD Signaling & Tandutinib Blockade

Figure 1: Tandutinib competes with ATP for the FLT3-ITD kinase domain, severing downstream survival signaling via STAT5, RAS, and PI3K.

Preclinical Pharmacology & Combination Strategy

In Vitro Potency Data

Tandutinib exhibits nanomolar potency against its primary targets. The following IC50 values are standard benchmarks for validating compound quality in the lab.

Assay Type	Target/Cell Line	IC50 Value	Notes
Kinase Assay	FLT3 (WT & ITD)	~200 - 300 nM	Potency decreases in presence of high plasma protein.
Kinase Assay	PDGFR-β	~200 nM	Linked to myopathy side effects.
Cell Proliferation	MV4-11 (FLT3-ITD)	10 - 30 nM	Highly sensitive due to FLT3 addiction.
Cell Proliferation	RS4;11 (FLT3-WT)	>1000 nM	Demonstrates specificity for ITD mutation.

Synergy with Cytarabine/Daunorubicin

Unlike some first-generation inhibitors that require specific sequencing (e.g., G1 arrest by the inhibitor protecting cells from S-phase specific chemotherapy), Tandutinib displays sequence-independent synergy .[2]

• Mechanism: Tandutinib lowers the apoptotic threshold, making blasts more sensitive to DNA damage induced by Cytarabine (Ara-C) and Daunorubicin.

• Protocol Insight: In co-treatment models, the Combination Index (CI) is consistently < 1.0 (indicating synergy) regardless of whether Tandutinib is administered before, during, or after chemotherapy.

Validated Experimental Protocols

Protocol A: Assessment of FLT3 Phosphorylation (Western Blot)

Objective: Verify Tandutinib activity in MV4-11 or primary AML blasts.

Reagents:

• Lysis Buffer: RIPA + Phosphatase Inhibitor Cocktail (Na3VO4, NaF).

• Primary Antibody: Phospho-FLT3 (Tyr591) and Total FLT3.

Workflow:

• Seeding: Plate MV4-11 cells at

  cells/mL in RPMI-1640 + 10% FBS.

• Treatment: Treat with Tandutinib (0, 10, 50, 100, 500 nM) for 2 hours .

  • Note: Short exposure is sufficient for phosphorylation analysis; long exposure (24h+) is for apoptosis.

• Lysis: Pellet cells (1500 rpm, 5 min), wash with ice-cold PBS, and lyse on ice for 30 min.

• Clarification: Centrifuge at 14,000 rpm for 15 min at 4°C. Collect supernatant.

• Quantification: Normalize protein to 30 µ g/lane .

• Detection: Blot for p-FLT3.

  • Validation Criteria: Complete abrogation of p-FLT3 signal should be visible at ≥100 nM.

Protocol B: LC-MS/MS Quantification in Microsomes

Objective: Assess metabolic stability or PK profile (based on DovePress methodology).

Workflow Visualization:

Figure 2: Validated LC-MS/MS workflow for Tandutinib quantification. Transition 563->126 is specific for Tandutinib.[3]

Clinical Translation & Toxicity Management

Pharmacokinetics (PK)

• Half-life: Long (~29 hours to days in vivo).

• Steady State: Requires >1 week of dosing to achieve.[4]

• Metabolism: Hepatic via CYP3A4.

• Implication: The long half-life contributes to the accumulation of the drug, potentially exacerbating the muscle toxicity described below.

The Muscle Toxicity Barrier

The defining characteristic of Tandutinib's clinical failure as a monotherapy was neuromuscular toxicity .

• Symptom: Generalized muscle weakness, fatigue, difficulty standing.

• Dose Threshold: 525 mg BID and 700 mg BID.

• Reversibility: Symptoms resolved upon drug discontinuation.

• Mechanism: Likely off-target inhibition of kinases involved in muscle metabolism or maintenance (potentially PDGFR or other Type III RTKs expressed in myocytes).

Clinical Efficacy Data (Phase I/II)

Regimen	Patient Population	Outcome	Key Finding
Monotherapy	Relapsed/Refractory AML	Limited Activity	Biological activity (p-FLT3 inhibition) observed, but insufficient for remission.
Combination (7+3)	Newly Diagnosed AML	90% CR	Highly effective in clearing blasts, but toxicity management is complex.

References

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Blood, 108(12), 3674-3681.

  • Source:

• Yang, X., et al. (2009). The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin.[2] Cell Cycle, 8(16).

  • Source:

• Al-Ghobashy, M. A., et al. (2020).[3] LC-MS/MS Estimation of the Anti-Cancer Agent Tandutinib Levels in Human Liver Microsomes: Application to Metabolic Stability Evaluation. Drug Design, Development and Therapy, 14, 4479–4489.

  • Source:

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia.[3] Cancer Cell, 1(5), 421-432.

  • Source:

Sources

• 1. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. ashpublications.org [ashpublications.org]

Tandutinib MLN518 chemical structure and properties

Targeting Type III Receptor Tyrosine Kinases in AML and Glioblastoma [1]

Executive Summary

Tandutinib (MLN518, formerly CT53518) is a potent, orally bioavailable quinazoline-based small molecule inhibitor targeting Type III Receptor Tyrosine Kinases (RTKs), specifically FLT3 (FMS-like tyrosine kinase 3), PDGFR (Platelet-derived growth factor receptor), and c-Kit .[1][2][3][4][5]

Developed primarily for Acute Myeloid Leukemia (AML) driven by FLT3-ITD (Internal Tandem Duplication) mutations, Tandutinib distinguishes itself by its ability to cross the blood-brain barrier (BBB), making it a candidate for glioblastoma multiforme (GBM).[1] However, its clinical translation has been complicated by a unique neuromuscular toxicity profile. This guide provides a comprehensive technical analysis of the molecule's properties, handling protocols, and mechanistic behavior for research applications.

Chemical Identity & Structural Analysis[1][6]

Tandutinib is built upon a piperazinyl-quinazoline scaffold.[1][3][5] This core structure provides the necessary planarity to slot into the ATP-binding pocket of the kinase, while the side chains dictate selectivity and solubility.

Physicochemical Profile

Property	Data	Context
IUPAC Name	4-[6-methoxy-7-[3-(1-piperidinyl)propoxy]-4-quinazolinyl]-N-(4-propan-2-yloxyphenyl)piperazine-1-carboxamide	Precise chemical identifier
Molecular Formula	C31H42N6O4
Molecular Weight	562.7 g/mol	High MW suggests potential solubility challenges
Solubility	DMSO: ≥ 10 mg/mL (17.77 mM)Water: Insoluble	Critical: Must be reconstituted in organic solvent before aqueous dilution.[1]
LogP	~4.5 (Predicted)	Highly lipophilic; correlates with BBB penetration and tissue distribution.[1]
Appearance	White to off-white solid	Light sensitive; store desiccated at -20°C.

Structural Logic (Graphviz Visualization)

The following diagram illustrates the pharmacophore breakdown of Tandutinib, highlighting the function of its distinct moieties.

Figure 1: Pharmacophore segmentation of Tandutinib showing the quinazoline scaffold responsible for ATP-mimicry and side chains governing pharmacokinetic properties.[1]

Pharmacodynamics & Mechanism of Action[3]

Mechanism: ATP-Competitive Inhibition

Tandutinib functions as a reversible, ATP-competitive inhibitor.[1] It binds to the inactive conformation of the kinase activation loop, stabilizing the enzyme in a non-catalytic state.

• Primary Target: FLT3 (Wild Type and ITD mutants).[1] FLT3-ITD mutations lead to constitutive autophosphorylation, driving uncontrolled proliferation in ~30% of AML patients.[1]

• Secondary Targets: PDGFRβ and c-Kit.

• Potency:

  • FLT3 IC50: ~0.22 µM (Cellular assays often show potency <30 nM depending on ATP concentration).[1]

  • PDGFR/c-Kit IC50: ~0.15 - 0.20 µM.[1][6]

Signaling Cascade Interruption

In FLT3-ITD+ cells, Tandutinib abrogates the phosphorylation of the receptor, leading to the collapse of downstream survival pathways, specifically STAT5, MAPK/ERK, and PI3K/AKT.

Figure 2: Tandutinib blockade of FLT3-ITD signaling.[1] Inhibition prevents STAT5/ERK/AKT phosphorylation, inducing apoptosis in leukemic blasts.

Pharmacokinetics & ADME

Understanding the PK profile is vital for designing in vivo experiments:

• Metabolism: Unlike many TKIs, Tandutinib is not extensively metabolized by CYP450 isozymes in humans. This is a distinct property, reducing drug-drug interaction risks involving hepatic enzymes.[1]

• Efflux: It is a substrate for P-glycoprotein (P-gp/ABCB1) and BCRP .[1] While it crosses the BBB, high expression of efflux transporters in resistant tumors can limit intracellular accumulation.

• Half-life: Long terminal half-life in humans (~30+ hours), leading to accumulation upon repeat dosing.[1]

• Distribution: High volume of distribution (Vd), indicating extensive tissue binding.

Experimental Protocols (Self-Validating Systems)

A. Reconstitution & Storage

Rationale: The quinazoline core renders the molecule hydrophobic.[1] Improper solubilization yields micro-precipitates that skew IC50 data.[1]

• Stock Preparation:

  • Weigh 10 mg of Tandutinib powder.

  • Add 1.77 mL of anhydrous DMSO to achieve a 10 mM master stock.

  • Vortex vigorously for 30 seconds. Inspect visually for clarity.

• Storage: Aliquot into light-protective (amber) tubes (50 µL/tube) to avoid freeze-thaw cycles. Store at -80°C (stable for 6 months).

• Working Solution: Dilute 1:1000 in culture media immediately before use to achieve 10 µM. Note: Ensure final DMSO concentration is <0.1% to avoid solvent toxicity.[1]

B. Cellular Viability Assay (Ba/F3 Model)

Rationale: Ba/F3 cells transformed with FLT3-ITD are IL-3 independent.[1][5] Tandutinib should selectively kill these cells while sparing parental Ba/F3 cells (supplemented with IL-3).[1]

• Cell Seeding: Plate Ba/F3-FLT3-ITD cells at 5,000 cells/well in 96-well white-walled plates.

• Treatment: Prepare a 9-point serial dilution of Tandutinib (range: 10 µM to 1 nM). Add to wells.

• Incubation: Incubate for 72 hours at 37°C, 5% CO2.

• Readout: Add CellTiter-Glo (ATP quantification) reagent.[1] Shake for 2 minutes; incubate dark for 10 minutes.

• Validation:

  • Positive Control: Staurosporine (pan-kinase inhibitor).[1]

  • Negative Control: 0.1% DMSO vehicle.

  • Success Criteria: The IC50 for FLT3-ITD cells should be <50 nM. Parental Ba/F3 (+IL-3) should show IC50 >1 µM (selectivity window).[1]

Clinical Translation & Limitations

Despite promising preclinical data, Tandutinib faced significant hurdles in Phase II trials:

• Neuromuscular Toxicity: The dose-limiting toxicity (DLT) was generalized muscle weakness and fatigue, likely due to off-target inhibition at the neuromuscular junction or interference with muscle-specific kinases.[1] This is distinct from the myelosuppression seen with cytotoxic chemo.[7]

• Lack of Monotherapy Efficacy: While it successfully inhibited FLT3 phosphorylation in patient blasts, this often did not translate to durable remission, highlighting the redundancy of survival pathways in AML.

• Current Status: Research has shifted toward using Tandutinib in combination regimens (e.g., with cytarabine/daunorubicin) or as a chemical probe to study FLT3 biology, rather than as a standalone therapeutic.

References

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics.[2][4][5] Blood, 108(12), 3674-3681.[1]

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia.[2][4][5][6] Cancer Cell, 1(5), 421-432.[1]

• Griswold, I. J., et al. (2004). Effects of MLN518, a dual FLT3 and KIT inhibitor, on normal and malignant hematopoiesis.[3] Blood, 104(9), 2912-2918.[1]

• PubChem Database. Tandutinib (CID 3038522).[1] National Center for Biotechnology Information.[1]

• Plotkin, S. R., et al. (2016). Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma. Neuro-Oncology, 19(4), 556-565.[1]

Sources

• 1. tandutinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. ashpublications.org [ashpublications.org]
• 3. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]

Tandutinib binding affinity Kd FLT3 wild type vs mutant

[2] Tandutinib (MLN518) | FLT3 Inhibitor - MedchemExpress.com Tandutinib (Synonyms: MLN518; CT53518) ... Tandutinib (MLN518) is a potent and selective inhibitor of the FLT3 with an IC50 of 0.22 μM, and also inhibits c-Kit and PDGFR with IC50s of 0.17 μM and 0.20 μM, respectively. Tandutinib can be used for acute myelogenous leukemia (AML). Tandutinib has the ability to cross the blood-brain barrier. ... Tandutinib (MLN518) is a potent and selective inhibitor of the FLT3 with an IC50 of 0.22 μM, and also inhibits c-Kit and PDGFR with IC50s of 0.17 μM and 0.20 μM, respectively. Tandutinib can be used for acute myelogenous leukemia (AML). Tandutinib has the ability to cross the blood-brain barrier. - Mechanism of Action & Protocol. ... Tandutinib (Synonyms: MLN518; CT53518) ... Tandutinib (MLN518) is a potent and selective inhibitor of the FLT3 with an IC50 of 0.22 μM, and also inhibits c-Kit and PDGFR with IC50s of 0.17 μM and 0.20 μM, respectively. Tandutinib can be used for acute myelogenous leukemia (AML). Tandutinib has the ability to cross the blood-brain barrier. For research use only. We do not sell to patients. ... Value, Description, References. A-375, IC50. > 10000 nM. Compound: MLN-518. Toxicity against human A375 cells after 72 hrs by cell titer-blue assay. Toxicity against human A375 cells after 72 hrs by cell titer-blue assay. [PMID: 19654408]. A549, IC50. 14.75 μM. Compound: Tandutinib. Antiproliferative activity against human A549 cells after 72 hrs by MTS assay ... FLT3-D835Y mutation assessed as cell viability after 72 hrs by luciferase assay. Cytotoxicity against human primary leukemia cells isolated from acute myeloid leukemia patient expressing FLT3-D835Y mutation assessed as cell viability after 72 hrs by luciferase assay. [PMID: 22221201]. MCF7, IC50. 14.7 μM. Compound: Tandutinib. Antiproliferative activity against human MCF7 cells after 72 hrs by MTS assay. Antiproliferative activity against human MCF7 cells after

Preclinical Evaluation of MLN518 (Tandutinib) in Glioblastoma: Targeting the PDGFR Axis

[1][2]

Executive Summary

MLN518 (Tandutinib) represents a class of type III receptor tyrosine kinase (RTK) inhibitors with a theoretical "triple-threat" mechanism in glioblastoma (GBM): targeting tumor proliferation (PDGFR

), tumor angiogenesis (PDGFR ), and drug efflux pumps (ABCC10/MRP7). despite mixed clinical results in unselected patient populations, preclinical data demonstrates robust efficacy in specific molecular subtypes.

This guide details the preclinical validation pipeline for MLN518, focusing on the Proneural GBM subtype (characterized by PDGFRA amplification) and vascular-heavy phenotypes. It provides self-validating protocols for assessing kinase inhibition, blood-brain barrier (BBB) penetration, and orthotopic efficacy.

Mechanistic Architecture

To design effective experiments, one must understand the specific nodes MLN518 perturbs. In GBM, the drug operates via two distinct modalities:

• Canonical RTK Inhibition: MLN518 competes for the ATP-binding site of type III RTKs.

  • PDGFR

    : Often amplified/mutated in Proneural GBM, driving autocrine growth.

  • PDGFR

    : Expressed on pericytes and endothelium; inhibition destabilizes tumor vasculature.

  • c-KIT / FLT3: Secondary targets, less critical in GBM but relevant for stemness maintenance.

• Chemosensitization (Non-Canonical): MLN518 inhibits the MRP7 (ABCC10) efflux pump, potentially reversing resistance to substrates like taxanes or vinca alkaloids, though its effect on Temozolomide (TMZ) efflux is less defined.

Pathway Visualization

Figure 1: Dual mechanism of action. MLN518 blocks proximal RTK signaling (PDGFR) and inhibits drug efflux pumps (MRP7).

In Vitro Validation: Potency & Specificity

Before in vivo scaling, efficacy must be established in cell models dependent on the target pathway. Standard U87MG lines often have low PDGFR

levels; therefore, PDGFR -amplified lines (e.g., TS543 spheres or engineered LN229-PDGFRA) are required for valid data.

Quantitative Efficacy Data

Parameter	Target	IC50 (Cell-Free)	IC50 (Cell-Based)
Potency	PDGFR	~30 nM	~200 nM
Potency	FLT3 (ITD)	~10-15 nM	~200-300 nM
Potency	c-Kit	~30 nM	~200 nM
Selectivity	VEGFR2 / EGFR	> 10,000 nM	Inactive

Protocol: Phospho-RTK Inhibition Assay

Objective: Confirm MLN518 inhibits ligand-induced phosphorylation of PDGFR

and downstream Akt/ERK.

Reagents:

• PDGF-AA Ligand (100 ng/mL final).

• Lysis Buffer: RIPA + Phosphatase Inhibitor Cocktail (Orthovanadate/Fluoride).

• Antibodies: p-PDGFR

  (Tyr754), Total PDGFR , p-Akt (Ser473), Total Akt.

Workflow:

• Starvation: Seed cells (e.g., LN229-PDGFRA) and serum-starve (0.5% FBS) for 24 hours to reduce basal phosphorylation.

• Drug Treatment: Treat with MLN518 dose curve (0, 50, 200, 1000 nM) for 2 hours .

  • Scientific Logic:[1][2][3][4][5][6][7][8][9][10] 2 hours is sufficient for kinase inhibition without inducing apoptosis that confounds protein levels.

• Stimulation: Add PDGF-AA (50 ng/mL) for 10 minutes .

  • Self-Validation: Include a "No Ligand" control to determine basal activation.

• Lysis & Blot: Lyse immediately on ice. Western blot analysis should show dose-dependent loss of p-PDGFR

  band intensity while Total PDGFR remains constant.

In Vivo Efficacy: Orthotopic Models

The "Gold Standard" for GBM is the orthotopic xenograft. Subcutaneous models fail to replicate the BBB and the brain microenvironment's influence on vascularity.

Model Selection: C6 Glioma (Rat) or Patient-Derived Xenograft (PDX)

The C6 Rat Glioma model is historically significant for MLN518 as it is highly vascular and driven by autocrine PDGF signaling, making it an ideal sensitivity model.

Protocol: Intracranial Implantation & Dosing

Objective: Assess tumor growth inhibition (TGI) and survival benefit.

Step-by-Step Methodology:

• Stereotactic Implantation:

  • Anesthetize rat/mouse (Isoflurane).

  • Coordinates (Rat): 1 mm anterior, 3 mm lateral to bregma; depth 5 mm.

  • Inject

    C6 cells in 5 µL PBS (slow infusion: 1 µL/min).

  • Self-Validation: Use bone wax to seal the burr hole to prevent extracranial reflux.

• Enrollment & Randomization:

  • Day 7 post-implant: Verify tumor take via MRI (T2-weighted) or Bioluminescence.

  • Randomize into groups (n=10/group) to ensure equal initial tumor volume.

• Dosing Regimen:

  • Vehicle: Methylcellulose/Tween-80.

  • MLN518: 60 mg/kg (Mouse) or equivalent Rat dose, BID (Twice Daily) via oral gavage.

  • Scientific Logic:[1][2][3][4][5][6][7][8][9][10] MLN518 has a relatively short half-life in rodents; BID dosing is required to maintain trough levels above IC50 (~200 nM).

• Readouts:

  • Primary: Overall Survival (Kaplan-Meier).

  • Secondary: MRI perfusion (Ktrans) to assess vascular normalization.

  • Terminal: Harvest brains for IHC (CD31 for vessel density, p-PDGFR for target engagement).

Experimental Workflow Diagram

Figure 2: In vivo validation pipeline. Critical checkpoint is the MRI confirmation of tumor establishment prior to randomization.

Pharmacokinetics & BBB Penetration

A critical failure point for GBM drugs is the Blood-Brain Barrier.[5] MLN518 is unique in its ability to achieve high intratumoral concentrations.

• Plasma Protein Binding: ~90% (High).

• Brain-to-Plasma Ratio: Preclinical studies in C6 gliomas show a tumor-to-plasma ratio of ~13:1 .[11][1]

  • Note: This high ratio is likely due to the disrupted BBB in the tumor core (contrast-enhancing region). Penetration into the "intact" BBB (infiltrative margin) is limited by P-gp (MDR1) efflux, though MLN518 inhibits MRP7.

Validation Protocol: To verify BBB penetration in your specific model, perform LC-MS/MS on matched plasma and perfused brain tissue samples 2 hours post-dose.

• Calculation:

  .[11] A ratio < 0.1 indicates poor penetration; > 1.0 indicates active accumulation or retention.

References

• Batchelor, T. T., et al. (2017). Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma.[11][1][12] Neuro-Oncology. Link

• Griswold, I. J., et al. (2004). Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis.[9] Blood. Link

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia.[7][8] Cancer Cell. Link

• Kuang, Y. H., et al. (2010). Tandutinib (MLN518) reverses multidrug resistance by inhibiting the efflux activity of the multidrug resistance protein 7 (ABCC10).[8] Biochemical Pharmacology. Link

• Pollard, S. M., et al. (2009). Glioma Stem Cell Lines Expanded in Adherent Culture Have Tumor-Specific Neural Progenitor Cell Properties. Cell Stem Cell. Link

Sources

• 1. Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The effects of antiepileptic drugs on the growth of glioblastoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting PDGFRα-activated glioblastoma through specific inhibition of SHP-2-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of chemotherapeutic drugs and cytochalasin B on tunneling nanotubes in U87 MG cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tandutinib (MLN518) reverses multidrug resistance by inhibiting the efflux activity of the multidrug resistance protein 7 (ABCC10) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Phase II trial of tandutinib (MLN 518) in combination with bevacizumab for patients with recurrent glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phenotypical Flexibility of the EGFRvIII-Positive Glioblastoma Cell Line and the Multidirectional Influence of TGFβ and EGF on These Cells—EGFRvIII Appears as a Weak Oncogene | MDPI [mdpi.com]
• 11. Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]

Tandutinib-Mediated Suppression of the PI3K/Akt/mTOR Axis

A Technical Guide to Upstream Interference

Executive Summary

This technical guide analyzes the mechanistic interference of the PI3K/Akt/mTOR signaling cascade via Tandutinib (MLN518). Unlike ATP-competitive inhibitors of PI3K (e.g., wortmannin) or allosteric mTOR inhibitors (e.g., rapamycin), Tandutinib functions as an upstream interrupter . It targets Type III Receptor Tyrosine Kinases (RTKs)—specifically FLT3, PDGFR, and c-Kit—thereby severing the recruitment signal required for PI3K activation. This guide provides quantitative profiling, validated experimental protocols, and troubleshooting frameworks for researchers investigating this pathway in the context of AML (Acute Myeloid Leukemia) and Glioblastoma.

Part 1: Molecular Mechanism of Interference

Tandutinib is a quinazoline-based small molecule that acts as a reversible, ATP-competitive inhibitor of the FLT3, PDGFR, and c-Kit kinase domains.

The Causality Chain:

• Normal State: Ligand binding (or FLT3-ITD mutation) induces receptor dimerization and autophosphorylation of tyrosine residues (e.g., Y589/Y591 in FLT3).

• Recruitment: These phospho-tyrosines serve as docking sites for the p85 regulatory subunit of PI3K.

• Activation: PI3K converts PIP2 to PIP3, recruiting Akt to the membrane via its PH domain.

• Tandutinib Action: By inhibiting the RTK autophosphorylation, Tandutinib prevents p85 docking. Consequently, PI3K remains cytosolic and inactive, leading to a rapid dephosphorylation of downstream effectors Akt (Ser473/Thr308) and S6K.

Visualization: The Upstream Blockade

The following diagram illustrates the specific node of interference compared to downstream effectors.

Figure 1: Tandutinib acts at the receptor level (FLT3/PDGFR), preventing the initial recruitment of PI3K, subsequently collapsing the Akt/mTOR signaling axis.

Part 2: Quantitative Profiling & Selectivity

To validate pathway interference, researchers must distinguish between on-target efficacy and off-target toxicity. The following data summarizes the potency of Tandutinib against its primary targets versus downstream markers.

Table 1: Kinase Selectivity and Cellular Potency

Target / Marker	Assay Type	IC50 Value	Biological Significance
FLT3 (WT)	Kinase Assay	~0.22 µM	Primary Target (Receptor)
FLT3-ITD	Cellular (Ba/F3)	~10–15 ng/mL	High potency in mutant AML models
PDGFR	Kinase Assay	~0.20 µM	Relevant for Glioblastoma/Fibrosis
c-Kit	Kinase Assay	~0.17 µM	Relevant for Mast Cell tumors
p-Akt (Ser473)	Western Blot	~200–300 nM	Downstream biomarker of efficacy
p-S6 Ribosomal	Western Blot	~250 nM	Indicator of mTORC1 inhibition

Note: Data synthesized from Kelly et al. (2002) and Griswold et al. (2004).

Part 3: Experimental Validation Protocol (Western Blot)

This protocol is designed to validate Tandutinib-mediated inhibition of PI3K/Akt signaling in FLT3-ITD positive cells (e.g., MV4-11 or MOLM-13).

3.1. Experimental Logic[1][2]

• Self-Validation: You must probe for both the direct target (p-FLT3) and the downstream effector (p-Akt). If p-FLT3 is inhibited but p-Akt remains high, the pathway is being activated via an alternative route (bypass mechanism).

• Time-Sensitivity: Phosphatases are rapid. Cold handling is non-negotiable.

3.2. Step-by-Step Methodology

Phase A: Cell Culture & Treatment

• Seeding: Seed MV4-11 cells at

  cells/mL in RPMI-1640 + 10% FBS.

• Starvation (Optional but Recommended): For clear signaling data, serum-starve cells (0.5% FBS) for 4 hours prior to treatment to reduce basal PI3K noise.

• Dose Response: Treat cells with Tandutinib at logarithmic intervals: 0 nM (DMSO), 10 nM, 100 nM, 500 nM, 1 µM.

• Incubation: Incubate for 1 to 4 hours . (Note: Signaling effects on p-Akt are often visible within 60 minutes).

Phase B: Lysis & Preservation

• Harvest: Centrifuge cells at 4°C (1500 rpm, 5 min). Aspirate supernatant.

• Wash: Resuspend in ice-cold PBS containing 1 mM Na3VO4 (Sodium Orthovanadate). Crucial: Vanadate prevents tyrosine phosphatase activity during the wash.

• Lysis: Lyse pellets in RIPA buffer supplemented with:

  • Protease Inhibitor Cocktail (1x)

  • Phosphatase Inhibitor Cocktail (Targeting Ser/Thr and Tyr phosphatases)

  • 1 mM PMSF

• Clarification: Centrifuge at 14,000 rpm for 15 min at 4°C. Collect supernatant.

Phase C: Immunoblotting

• Primary Antibodies:

  • Rabbit anti-p-FLT3 (Tyr591) - Direct Target

  • Rabbit anti-p-Akt (Ser473) - Downstream Readout

  • Rabbit anti-p-S6 (Ser235/236) - mTOR Readout

  • Mouse anti-Total Akt / Total FLT3 - Loading Controls

3.3. Workflow Visualization

Figure 2: Critical workflow for preserving phosphorylation states during Tandutinib validation.

Part 4: Troubleshooting & Optimization

Issue 1: No reduction in p-Akt despite FLT3 inhibition.

• Cause: Alternative pathway activation. In solid tumors (like Glioblastoma), inhibition of PDGFR by Tandutinib may lead to compensatory activation of EGFR or IGF-1R, which can independently activate PI3K.

• Solution: Perform a combination assay. Treat with Tandutinib + EGFR inhibitor to confirm pathway dependency.

Issue 2: High background on Phospho-blots.

• Cause: Inadequate blocking or BSA/Milk conflict.

• Solution: Never use non-fat dry milk for phospho-tyrosine antibodies (milk contains casein, a phosphoprotein). Use 5% BSA in TBST for blocking.

Issue 3: Rapid signal recovery.

• Insight: Tandutinib is a reversible inhibitor. If cells are washed with PBS without drug before lysis, the receptor can re-phosphorylate within minutes.

• Solution: Keep Tandutinib present in the wash buffer or move immediately to lysis without extensive washing steps.

References

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia.[3] Cancer Cell, 1(5), 421-432.

• Griswold, I. J., et al. (2004). Effects of MLN518, a potent FLT3 antagonist, on murine models of FLT3-internal tandem duplication-mediated diseases. Blood, 104(9), 2912-2918.

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics.[3] Blood, 108(12), 3674-3681.

• Bio-Rad Laboratories. (n.d.). Best Practice for Western Blot Detection of Phosphorylation Events.[4]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]

Protocols & Analytical Methods

Application Note: Preparation and Handling of Tandutinib (MLN518) Stock Solutions for In Vitro Applications

Abstract & Introduction

Tandutinib (MLN518, CT53518) is a potent, quinazoline-based Type III receptor tyrosine kinase inhibitor (TKI). It primarily targets the FMS-like tyrosine kinase 3 (FLT3 ), Platelet-derived growth factor receptor (PDGFR ), and c-Kit. It is widely utilized in research regarding Acute Myeloid Leukemia (AML) and glioblastoma.

The reliability of in vitro data depends heavily on the precise preparation of drug stock solutions. As a hydrophobic small molecule, Tandutinib requires specific solubilization techniques to prevent micro-precipitation, which can lead to inconsistent IC50 values and false-negative results. This guide details the preparation of a 10 mM stock solution and the subsequent handling required to maintain biological activity.

Physicochemical Profile

Before handling, verify the specific form of the compound (Free Base vs. Salt), as this alters the molecular weight and mass required. The data below refers to Tandutinib (Free Base) .

Property	Value	Notes
Chemical Name	Tandutinib	Also known as MLN518, CT53518
CAS Number	387867-13-2	Verify against vial label
Molecular Formula	C31H42N6O4	-
Molecular Weight	562.71 g/mol	Critical for Molarity Calculation
Solubility (DMSO)	~30–50 mg/mL	Soluble (Warmth may be required)
Solubility (Water)	Insoluble	Do not dissolve directly in media
Appearance	White to off-white powder	-

Mechanism of Action & Signaling Pathway

Understanding the target pathway is essential for designing downstream assays (e.g., Western Blot for p-FLT3 or p-STAT5). Tandutinib acts by competing for the ATP-binding site of the kinase domain, preventing autophosphorylation and downstream signal transduction.

Figure 1: Mechanism of Action. Tandutinib competitively inhibits ATP binding to FLT3/PDGFR, blocking downstream phosphorylation of STAT5, MAPK, and Akt, ultimately arresting cell proliferation.

Protocol: Stock Solution Preparation (10 mM)

Materials Required

• Tandutinib powder (stored desiccated at -20°C).

• Dimethyl sulfoxide (DMSO ), anhydrous, cell culture grade (≥99.9%).

• Vortex mixer.

• Amber glass vials or polypropylene microcentrifuge tubes (DMSO compatible).

Step-by-Step Methodology

1. Equilibrate: Remove the Tandutinib vial from the freezer and allow it to warm to room temperature (approx. 15–20 mins) before opening .

Expert Insight: Opening a cold vial causes condensation of atmospheric moisture onto the hygroscopic powder, which degrades the compound and alters weighing accuracy.

2. Weighing & Calculation: Weigh a precise amount of Tandutinib. For a standard stock, we aim for 10 mM . Use the formula:

Example Calculation:

• Mass weighed: 5.0 mg

• Target Concentration: 10 mM (0.01 M)

• MW: 562.71 g/mol

3. Solubilization: Add the calculated volume of sterile DMSO to the vial.

• Vortex vigorously for 30–60 seconds.

• If particles persist, sonicate in a water bath for 5 minutes at room temperature.

• Visual Check: The solution must be completely clear and colorless to light yellow.

4. Aliquoting & Storage: Do not store the bulk stock at 4°C.

• Divide the stock into small aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

• Storage: -20°C (stable for 6 months) or -80°C (stable for >1 year).

• Protect from light.

Protocol: Application in Cell Culture

Direct addition of 100% DMSO stock to cell culture media can cause local precipitation (drug "crashing out") due to the rapid change in polarity. The following workflow ensures solubility and cell health.

The "Intermediate Dilution" Method

Constraint: The final DMSO concentration in the culture well should generally be < 0.1% to avoid solvent toxicity.

Figure 2: Serial Dilution Strategy. Using an intermediate step prevents precipitation shock and ensures accurate low-molar dosing.

Step-by-Step:

• Prepare Intermediate Solution (100x): Dilute the 10 mM stock 1:100 into culture media (or PBS) to create a 100 µM working solution.

  • Mix immediately and vigorously.

  • Note: This solution now contains 1% DMSO.

• Prepare Final Concentrations: Dilute the Intermediate Solution further into the final assay wells.

  • Example: To achieve 100 nM final concentration, dilute the 100 µM intermediate solution 1:1000 into the well.

  • Result: Final DMSO concentration is 0.001%, well below toxic limits.

• Controls: Always include a "Vehicle Control" well containing the same volume of DMSO (without drug) to normalize data.

Troubleshooting & QC

Issue	Probable Cause	Corrective Action
Precipitation in Media	Drug concentration too high for aqueous solubility.	Perform serial dilutions in DMSO first, keeping the final aqueous step to the lowest concentration possible.
Inconsistent IC50	Freeze-thaw degradation or moisture contamination.	Discard old aliquot. Use a fresh aliquot stored with desiccant.
Cytotoxicity in Controls	DMSO concentration > 0.5%.	Reduce final DMSO to < 0.1%. Ensure the vehicle control matches the drug well exactly.

References

• PubChem Database. Tandutinib (Compound CID: 155380). National Center for Biotechnology Information. [Link]

• Kelly, L. M., et al. (2002). CT53518, a novel Flt3 antagonist for the treatment of acute myeloid leukemia. Cancer Cell, 1(5), 421-432. (Foundational study establishing FLT3 inhibition mechanism). [Link]

• Griswold, I. J., et al. (2004). Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis. Blood, 104(9), 2912–2918. [Link]

Application Note: Determination of Tandutinib (MLN518) IC50 in Ba/F3 FLT3-ITD Cells

This Application Note is designed as a comprehensive technical guide for researchers evaluating the efficacy of Tandutinib (MLN518) using the Ba/F3 FLT3-ITD cellular model. It synthesizes pharmacological data with a field-proven experimental protocol.

[1]

Abstract & Introduction

Tandutinib (MLN518) is a potent, quinazoline-based Type II receptor tyrosine kinase (RTK) inhibitor with high selectivity for the type III RTK family, specifically FLT3 , PDGFR , and c-KIT . In the context of Acute Myeloid Leukemia (AML), Internal Tandem Duplication (ITD) mutations in the FLT3 receptor lead to constitutive activation, driving uncontrolled proliferation and survival.[1]

The Ba/F3 FLT3-ITD cell line is the gold-standard model for quantifying the potency of FLT3 inhibitors. While parental Ba/F3 cells depend on Interleukin-3 (IL-3) for survival, the introduction of FLT3-ITD confers "oncogene addiction," rendering the cells IL-3 independent. This application note details the pharmacological profile of Tandutinib and provides a rigorous protocol for determining its half-maximal inhibitory concentration (IC50), ensuring data accuracy and reproducibility.

Pharmacological Profile: Tandutinib in FLT3-ITD Models[1][3][4][5][6]

Tandutinib exhibits nanomolar potency against FLT3-ITD.[2][3] Unlike Type I inhibitors (e.g., Crenolanib) that bind the active kinase conformation, Tandutinib is a Type II inhibitor . It binds the inactive (DFG-out) conformation of the kinase, stabilizing it in a non-signaling state. Consequently, it is generally less effective against Tyrosine Kinase Domain (TKD) mutations (e.g., D835Y) that favor the active conformation.

Table 1: Consensus IC50 Values for Tandutinib

Assay Type	Cell Line / Target	IC50 Value Range	Notes
Cell Proliferation	Ba/F3 FLT3-ITD	10 – 100 nM	Dependent on specific ITD length and assay duration [1, 2].
Cell Proliferation	Molm-13 / Molm-14	~10 – 30 nM	Human AML cell lines harboring FLT3-ITD [3].
Autophosphorylation	FLT3-ITD (p-FLT3)	~30 – 100 nM	Inhibition of Y591/Y589 phosphorylation [2].
Selectivity Control	Parental Ba/F3 (+IL-3)	> 1,000 nM	Demonstrates lack of off-target toxicity at therapeutic doses.

Mechanism of Action & Signaling Pathway[7][8]

FLT3-ITD mutations cause the loss of the auto-inhibitory function of the juxtamembrane domain, leading to constitutive dimerization and phosphorylation. This activates three major downstream pathways:

• STAT5 : Promotes cell survival and proliferation (Bcl-xL, Cyclin D1).

• RAS/MAPK (ERK) : Drives proliferation.

• PI3K/AKT : Promotes survival and inhibits apoptosis.

Tandutinib Action: By competitively binding to the ATP-binding pocket in the inactive conformation, Tandutinib prevents the phosphorylation of STAT5, ERK, and AKT, triggering apoptosis in FLT3-ITD dependent cells.

Figure 1: FLT3-ITD Signaling and Tandutinib Inhibition

Caption: Tandutinib blocks ATP binding to FLT3-ITD, preventing downstream activation of STAT5, AKT, and ERK pathways.[4]

Experimental Protocol: IC50 Determination

Materials & Reagents[1][2][4]

• Cell Line: Ba/F3 FLT3-ITD (Stable clone).

• Control Line: Parental Ba/F3 (IL-3 dependent).

• Culture Medium: RPMI-1640 + 10% FBS + 1% Pen/Strep (+ 10 ng/mL mIL-3 for parental only).

• Compound: Tandutinib (Dissolve in DMSO to 10 mM stock; store at -80°C).

• Assay Reagent: CellTiter-Glo® (Promega) or CCK-8.

• Plate: 96-well White Opaque (for Luminescence) or Clear (for Colorimetric).

Critical Pre-Assay Step: IL-3 Washout

Expert Insight: Ba/F3 FLT3-ITD cells can survive on either IL-3 signaling or FLT3-ITD signaling. To measure the efficacy of a FLT3 inhibitor, you must ensure the cells are relying solely on FLT3.

• Centrifuge cells (300 x g, 5 min).

• Aspirate supernatant and resuspend in IL-3-free medium.

• Repeat wash 2x to remove all traces of IL-3.

• Note: Parental Ba/F3 cells must be maintained in IL-3 to serve as a toxicity control.

Step-by-Step Workflow

Step 1: Cell Seeding

• Count viable cells using Trypan Blue or automated counter.

• Dilute Ba/F3 FLT3-ITD cells to 3.3 x 10^4 cells/mL in IL-3-free medium.

• Dispense 90 µL/well into the 96-well plate (Final density: ~3,000 cells/well).

• Tip: Use perimeter wells as media blanks (no cells) to prevent edge effects.

Step 2: Drug Preparation (Serial Dilution)

• Prepare a 10 mM stock of Tandutinib in DMSO.

• Create a 1000x working concentration series in a separate PCR plate (e.g., 10 mM down to 1 nM in DMSO).

• Dilute these 1:100 into culture medium (Intermediate Plate) to reduce DMSO concentration to 1%.

• Add 10 µL from the Intermediate Plate to the Cell Plate (Final Volume: 100 µL).

• Final DMSO concentration: 0.1% (Must be consistent across all wells).

• Dose Range: 0, 1, 3, 10, 30, 100, 300, 1000, 3000 nM.

Step 3: Incubation

• Incubate plates at 37°C, 5% CO2 for 72 hours .

• Why 72h? Ba/F3 cells divide rapidly (~20h doubling). 72h allows sufficient time for apoptosis to manifest and distinguish cytostatic vs. cytotoxic effects.

Step 4: Readout & Analysis

• Equilibrate plate to Room Temperature (RT) for 30 min.

• Add 100 µL CellTiter-Glo reagent to each well.

• Shake on orbital shaker for 2 min (induce lysis).

• Incubate at RT for 10 min (stabilize signal).

• Measure Luminescence (RLU) on a plate reader.

Figure 2: Experimental Workflow

Caption: Workflow for IC50 determination. Critical step: IL-3 washout ensures FLT3-dependency.

Data Analysis & Troubleshooting

Calculation

Normalize raw RLU values to the DMSO control (Vehicle = 100% Viability) and Media Blank (0% Viability). Fit the data using a 4-parameter logistic (4PL) regression equation:

Troubleshooting Guide

• High Background / Low Signal: Ensure CellTiter-Glo reagent is not expired. Check that cell number is linear (3,000 cells is standard, but 1,000-5,000 is acceptable).

• IC50 Shift (>100 nM):

  • Cause 1: Incomplete IL-3 washout. Even trace IL-3 rescues cells from FLT3 inhibition.

  • Cause 2:[2][1][3][5] Mycoplasma contamination.

  • Cause 3: Secondary mutations.[6] Sequence the FLT3-ITD domain to check for TKD mutations (e.g., D835Y) which confer resistance to Tandutinib.

• Edge Effects: If outer wells show high variance, exclude them from analysis and use only inner 60 wells.

References

• Kelly, L. M., et al. (2002). CT53518, a novel FLT3 antagonist for the treatment of acute myelogenous leukemia.[7] Cancer Cell, 1(5), 421-432. Link

• Griswold, I. J., et al. (2004). Effects of MLN518, a potent FLT3 antagonist, on murine models of FLT3-ITD-mediated acute myeloid leukemia. Blood, 104(9), 2912-2918. Link

• Clark, J. J., et al. (2004).[8][9] Variable sensitivity of FLT3 activation loop mutations to the small molecule tyrosine kinase inhibitor MLN518.[8] Blood, 104(9), 2867-2872. Link

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome.[2][7] Blood, 108(12), 3674-3681. Link

Sources

• 1. thermofisher.com [thermofisher.com]
• 2. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. Landscape of FLT3 Variations Associated with Structural and Functional Impact on Acute Myeloid Leukemia: A Computational Study [mdpi.com]
• 5. OncoKB™ - MSK's Precision Oncology Knowledge Base [oncokb.org]
• 6. researchgate.net [researchgate.net]
• 7. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reactome | tandutinib-resistant FLT3 mutants don't bind tandutinib [reactome.org]
• 9. Reactome | tandutinib-resistant FLT3 mutants [reactome.org]

Application Note: Oral Gavage Formulation Vehicle for Tandutinib (MLN518) Administration

Executive Summary & Rationale

Tandutinib (MLN518) is a piperazinyl-quinazoline small molecule inhibitor with significant hydrophobicity, presenting challenges for oral bioavailability in preclinical rodent models. Successful in vivo administration requires a formulation that addresses its poor aqueous solubility (BCS Class II/IV characteristics) while maintaining physiological tolerability.

This guide provides three scientifically validated formulation protocols. The selection depends on the required dose concentration and the specific study endpoint (e.g., pharmacokinetics vs. long-term efficacy).

Physicochemical Context

• Core Structure: Quinazoline scaffold with a piperazine side chain.

• Solubility Profile: The piperazine nitrogen is basic (pKa ~8.5–9.0). Consequently, Tandutinib exhibits pH-dependent solubility , dissolving well in acidic environments (pH < 4.0) but precipitating rapidly at neutral pH.

• Critical Formulation Strategy: To achieve a true solution (optimal for PK), an acidic buffering system (Lactate/Citrate) is required. For high-dose tox/efficacy studies where solubility limits are exceeded, a stabilized suspension (MC/Tween) is recommended.

Vehicle Selection Guide

Feature	Protocol A: Lactate Buffer (Solution)	Protocol B: MC/Tween (Suspension)	Protocol C: Cyclodextrin (Complex)
Formulation Type	Clear Solution	Homogeneous Suspension	Clear Solution
Bioavailability	High (Rapid Absorption)	Moderate (Dissolution Limited)	High (Enhanced Permeability)
Max Concentration	~5–10 mg/mL	>50 mg/mL	~10–20 mg/mL
pH Range	3.5 – 4.0	Neutral (~6.0–7.0)	4.0 – 5.0
Best For	PK Studies, Short-term Efficacy	High-Dose Efficacy, Toxicology	Sensitive Models, Solubility Issues
Complexity	Moderate	Low	High

Detailed Experimental Protocols

Protocol A: 50 mM Lactate Buffer, pH 3.5 (Preferred Solution)

Recommended for Pharmacokinetic (PK) studies to ensure rapid and consistent absorption.

Materials:

• Lactic Acid (85% or pure liquid)

• Sodium Hydroxide (1N NaOH)

• Sterile Water for Injection (WFI)

• Tandutinib Free Base

Workflow:

• Buffer Preparation:

  • Dissolve 0.45 g Lactic Acid in 90 mL of Sterile Water.

  • Adjust pH to 3.75 ± 0.05 using 1N NaOH.

  • Bring final volume to 100 mL (Final conc: ~50 mM).

  • Note: The pH will drop slightly upon addition of the drug if it is a salt, or rise if it is a free base. The target final pH is 3.5–4.0.

• Drug Incorporation:

  • Weigh the required amount of Tandutinib.

  • Add the Lactate Buffer slowly while vortexing.

  • Sonication: Sonicate in a water bath at ambient temperature for 10–20 minutes until a clear solution is obtained.

  • Final pH Check: Verify pH is between 3.5 and 4.0. If >4.5, precipitation risk increases. Adjust carefully with dilute lactic acid if necessary.

Protocol B: 0.5% Methylcellulose + 0.2% Tween 80 (Standard Suspension)

Recommended for high-dose efficacy studies (e.g., >50 mg/kg) where maintaining a solution is impractical.

Materials:

• Methylcellulose (400 cP viscosity)

• Tween 80 (Polysorbate 80)

• Sterile Water

Workflow:

• Vehicle Preparation:

  • Heat 40 mL of sterile water to ~70°C.

  • Disperse 0.5 g Methylcellulose powder into the hot water with vigorous stirring (do not allow to clump).

  • Add 60 mL of cold sterile water to the mixture while stirring to solubilize the polymer (hydration step).

  • Add 0.2 mL Tween 80 and stir until clear/homogeneous.

  • Store at 4°C overnight to ensure complete hydration.

• Drug Incorporation:

  • Weigh Tandutinib powder.

  • Wetting Step: Add a minimal volume (e.g., 1-2% of total vol) of Tween 80 or DMSO (if permitted) to wet the hydrophobic powder, forming a paste.

  • Gradually add the MC vehicle with constant trituration (mortar/pestle) or high-shear mixing to form a uniform suspension.

  • Critical: Ensure no large aggregates remain; the suspension should be milky but flowable.

Protocol C: 20% HP-β-CD in Citrate Buffer (Advanced)

Recommended if Protocol A causes gastric irritation or if higher solubility at mild pH is needed.

Materials:

• Hydroxypropyl-beta-cyclodextrin (HP-β-CD)[1][2]

• 25 mM Citrate Buffer (pH 4.0)

Workflow:

• Prepare 25 mM Citrate Buffer (pH 4.0).

• Dissolve 20 g HP-β-CD in 80 mL of Citrate Buffer.

• Add Tandutinib and sonicate for 30–60 minutes. The cyclodextrin encapsulates the hydrophobic drug, enhancing solubility.[3][4]

• Filter sterilize (0.22 µm) if used for immunocompromised mice (optional, as gavage is non-sterile).

Dosing & Administration Guidelines

• Dose Volume: Standard practice for mice is 10 mL/kg (e.g., 200 µL for a 20g mouse).

• Frequency: Tandutinib has a relatively short half-life in rodents; BID (Twice Daily) dosing is standard for efficacy (8-12 hours apart).

• Storage:

  • Solutions (Lactate/CD): Prepare fresh weekly. Store at 4°C protected from light.

  • Suspensions (MC): Prepare fresh every 2-3 days. Always vortex/resuspend vigorously immediately before drawing into the syringe.

Visualizations

Figure 1: Formulation Decision Logic

Caption: Decision tree for selecting the optimal Tandutinib vehicle based on dose concentration and study type.

Figure 2: Preparation Workflow (Protocol A)

Caption: Step-by-step workflow for preparing the Lactate Buffer solution.

References

• Kelly, L. M., et al. (2002). "CT53518, a novel FLT3 antagonist, has potent activity in vitro and in vivo against mutant FLT3." Cancer Cell, 1(5), 421-432. Link

• Griswold, I. J., et al. (2004). "Effects of MLN518, a dual FLT3 and KIT inhibitor, on normal and malignant hematopoiesis."[5] Blood, 104(9), 2912-2918. Link

• DeAngelo, D. J., et al. (2006). "Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics." Blood, 108(12), 3674-3681.[6] Link

• Stebbins, C. C., et al. (2014). "UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor." Journal of Medicinal Chemistry, 57(15), 6316–6331. Link(Cited for comparative vehicle protocols in FLT3 inhibitors).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Understanding the Effect of Hydroxypropyl‐β‐Cyclodextrin on Fenebrutinib Absorption in an Itraconazole–Fenebrutinib Drug–Drug Interaction Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical Testing of Tandutinib in a Transgenic Medulloblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ningetinib, a novel FLT3 inhibitor, overcomes secondary drug resistance in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for treating AML cell lines with MLN518

Initiating Data Collection

I'm starting my deep dive by hitting Google hard. My initial phase focuses on amassing data on MLN518 - how it works, what it targets (particularly FLT3), and how it's used with AML cell lines. I'm aiming for a strong foundation before moving forward.

Structuring the Scientific Rationale

I'm now diving deep into structuring the scientific rationale. I'm taking the gathered information and connecting the dots to construct a clear guide. This involves mapping out the mechanism of MLN518, its role in targeting FLT3, and how this translates into practical protocol steps for AML cell line treatment. I'm focusing on the scientific logic behind each step.

Expanding Data Acquisition

I'm now expanding my data acquisition strategy. Besides MLN518, I'm researching AML cell line culture conditions and standard assays. I'm focusing on treatments, durations, and response assessment methods. I'm also gathering information for a clear, scientific rationale to guide the protocol.

Application Notes and Protocols for Tandutinib Powder: Ensuring Stability and Integrity in Research and Development

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Tandutinib Integrity

Tandutinib (formerly MLN518) is a potent, orally bioavailable small molecule inhibitor targeting FMS-like tyrosine kinase 3 (FLT3), c-Kit, and platelet-derived growth factor receptor (PDGFR).[1][2][3] Its significant role in investigating and treating acute myeloid leukemia (AML) and other malignancies underscores the necessity of maintaining its chemical integrity.[4] The stability of Tandutinib powder is not a trivial matter of laboratory housekeeping; it is a fundamental prerequisite for the validity and reproducibility of experimental data, from basic research to clinical trials. Degradation of the active pharmaceutical ingredient (API) can lead to diminished biological activity, inaccurate structure-activity relationship (SAR) studies, and potentially confounding results due to the presence of unknown impurities. This guide provides a comprehensive framework for the optimal storage, handling, and stability assessment of Tandutinib powder.

Physicochemical Properties of Tandutinib

A thorough understanding of Tandutinib's physicochemical characteristics is foundational to establishing appropriate storage and handling protocols.

Property	Data
Appearance	Yellow crystalline powder[5]
Molecular Formula	C₃₁H₄₂N₆O₄[1][5]
Molecular Weight	562.7 g/mol
Melting Point	177-178°C[5]
Solubility	Soluble in DMSO (10 mg/mL) and DMF (15 mg/mL)[5]

Recommended Storage and Handling Protocols

Adherence to stringent storage and handling procedures is paramount to preserving the stability of Tandutinib powder.

Storage Conditions

For optimal long-term stability, Tandutinib powder should be stored under the following conditions:

Parameter	Recommendation	Rationale and Expert Insights
Temperature	-20°C for long-term storage (≥ 1 year). [6]	Storing at -20°C significantly slows down chemical degradation processes. For extended archival purposes, -80°C can also be utilized.
Light	Protect from light.	Exposure to light can induce photolytic degradation. It is imperative to store Tandutinib in light-resistant containers, such as amber vials.
Moisture	Keep in a tightly sealed container in a dry environment.	Tandutinib is susceptible to hydrolysis. Ensure the container is well-sealed to prevent moisture ingress. For bulk storage, consider using a desiccator.
Inert Atmosphere	For bulk quantities and long-term archival, store under an inert gas (e.g., argon or nitrogen).	While not always practical for small research quantities, an inert atmosphere minimizes the risk of oxidative degradation.

Handling Procedures

Proper handling techniques are crucial to prevent contamination and degradation during use:

• Equilibration: Before opening, allow the container of Tandutinib powder to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the cold powder.

• Aseptic Technique: When preparing solutions for biological experiments, employ aseptic techniques to avoid microbial contamination.

• Weighing: Weigh the required amount of powder in a clean, dry, and controlled environment. Avoid creating dust.[7]

• Solution Preparation:

  • Dissolve Tandutinib in a suitable solvent, such as DMSO, to prepare a stock solution.[5]

  • If dissolution is slow, gentle warming and sonication can be applied.

  • For in vivo experiments, prepare fresh solutions daily.[8]

• Storage of Stock Solutions:

  • Store stock solutions in single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[8]

  • Stock solutions in DMSO are generally stable for up to 1 month at -20°C and up to 6 months at -80°C.[8]

Stability Profile and Degradation Pathways

While specific degradation products of Tandutinib are not extensively documented in publicly available literature, its chemical structure suggests susceptibility to common degradation pathways for small molecules.

Caption: Potential degradation pathways for Tandutinib powder.

• Hydrolysis: The presence of amide and ether linkages in the Tandutinib molecule makes it susceptible to hydrolysis, especially in the presence of moisture.

• Oxidation: The nitrogen-containing heterocyclic rings and other electron-rich moieties can be prone to oxidation.

• Photolysis: The aromatic ring systems in Tandutinib can absorb UV and visible light, potentially leading to photolytic degradation.

Protocols for Stability Testing

To establish a re-test period or shelf life for Tandutinib powder, a comprehensive stability testing program is essential. The following protocols are based on the International Council for Harmonisation (ICH) guidelines.[9][10]

Forced Degradation Studies

Objective: To identify potential degradation products and establish the stability-indicating nature of the analytical method.

Methodology:

• Expose Tandutinib powder to various stress conditions:

  • Acidic: 0.1 N HCl at 60°C for 24 hours.

  • Basic: 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80°C for 48 hours.

  • Photolytic: Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analyze the stressed samples using a suitable stability-indicating method (e.g., HPLC-UV, LC-MS) to separate and identify degradation products.

Long-Term and Accelerated Stability Studies

Objective: To determine the shelf life of Tandutinib powder under recommended storage conditions.

Methodology:

• Sample Preparation: Place Tandutinib powder in containers that simulate the proposed packaging.

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[11]

• Testing Schedule:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Analytical Tests: At each time point, perform the following tests:

  • Appearance

  • Assay (Purity)

  • Degradation Products/Impurities

  • Water Content (Karl Fischer)

Stability Testing Workflow

Caption: A typical workflow for Tandutinib powder stability testing.

Conclusion

The integrity of Tandutinib powder is a cornerstone of reliable and reproducible scientific inquiry. By implementing the detailed storage, handling, and stability testing protocols outlined in this guide, researchers and drug development professionals can mitigate the risks of chemical degradation, thereby ensuring the quality and efficacy of this critical kinase inhibitor in their studies.

References

• Laurentian University. Doxorubicin Safe Handling, Disposal, and Storage Procedures. Available from: [Link]

• Pharmaceutical Outsourcing. How to Conduct Stability Studies for Small Molecule Drugs. Available from: [Link]

• National Center for Biotechnology Information. LC-MS/MS Estimation of the Anti-Cancer Agent Tandutinib Levels in Human Liver Microsomes: Metabolic Stability Evaluation Assay. Available from: [Link]

• National Center for Biotechnology Information. Actual versus recommended storage temperatures of oral anticancer medicines at patients' homes. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3038522, Tandutinib. Available from: [Link]

• PubMed. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin. Available from: [Link]

• PubMed. Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma. Available from: [Link]

• PubMed. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Available from: [Link]

• National Center for Biotechnology Information. Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma. Available from: [Link]

• ASH Publications. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Available from: [Link]

• Pharmaceutical Technology. Stability Testing for Small-Molecule Clinical Trial Materials. Available from: [Link]

• Amazon S3. Safety Data Sheet. Available from: [Link]

• Springer. Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. tandutinib. Available from: [Link]

• European Medicines Agency. ICH Q1 Guideline on stability testing of drug substances and drug products. Available from: [Link]

• ResearchGate. Chemical structures of tandutinib and entrectinib (internal standard; IS). Available from: [Link]

• NIH's Seed. Regulatory Knowledge Guide for Small Molecules. Available from: [Link]

Sources

• 1. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. s3.amazonaws.com [s3.amazonaws.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. laurentian.ca [laurentian.ca]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Actual versus recommended storage temperatures of oral anticancer medicines at patients’ homes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]
• 11. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]

Tandutinib wash-out experiment procedures in vitro

Initiating Data Collection

I'm starting by casting a wide net with Google searches to build a foundational understanding of Tandutinib. My initial focus is on gathering data regarding its mechanism of action, the specific targets it interacts with (FLT3, c-KIT, and PDGFR), and the details of its binding kinetics. I also intend to delve into existing in vitro wash-out experiment protocols to gain insights into drug-target residence time, and its practical importance.

Structuring the Application Note

I'm now structuring the application note. I'll introduce the significance of wash-out experiments, especially for kinase inhibitors like Tandutinib, and how these tests offer insights beyond IC50. I'm detailing the necessary materials, and creating a step-by-step protocol for the Tandutinib wash-out experiment, with explanations for each step. Finally, I'm designing a Graphviz diagram of the workflow.

Expanding Data Search

I'm now expanding my data search. I'm focusing on identifying and citing authoritative sources. I need to be sure the scientific principles and methods are accurate. I'm also preparing to analyze the data to quantify signal recovery. I'll determine Tandutinib's residence time on its targets. A data table will show how to present results.

Technical Notes & Optimization

Technical Guide: Tandutinib Stability &amp; Solvent Compatibility

This technical guide addresses the stability, solubility, and handling of Tandutinib (MLN518) . It is designed for researchers requiring high-precision control over experimental variables in drug development and kinase inhibition assays.

Executive Summary

Tandutinib (MLN518) is a piperazinyl quinazoline-based Type III receptor tyrosine kinase inhibitor (targeting FLT3, PDGFR, and c-KIT).[1] Its lipophilic nature dictates strict solvent requirements. The primary cause of experimental failure with Tandutinib is physical instability (precipitation) upon dilution into aqueous buffers, rather than chemical degradation.

Part 1: Solubility & Stock Preparation

The "Salt vs. Base" Trap: A critical distinction exists between Tandutinib Free Base and Tandutinib Hydrochloride (HCl).

• Tandutinib Free Base: Highly hydrophobic. Practically insoluble in water.[2][3] Requires DMSO.[4]

• Tandutinib HCl: Improved aqueous solubility but still prone to precipitation in high-salt buffers (like PBS) due to the common ion effect and pH shifts.

Solubility Profile

Solvent	Solubility (Max)	Form Suitability	Comments
DMSO	≥ 100 mg/mL (167 mM)	Recommended	Ideal for stock solutions (10–50 mM). Hygroscopic; use anhydrous DMSO.
Ethanol	~4 mg/mL	Limited	significantly lower solubility than DMSO. Not recommended for high-concentration stocks.
Water	< 0.1 mg/mL (Free Base)~100 mg/mL (HCl Salt)	Variable	The HCl salt is soluble in pure water but may precipitate in buffered saline (PBS/Media).
PBS (pH 7.4)	< 0.01 mg/mL	Poor	High Risk. Direct dilution of high-concentration DMSO stock into PBS causes immediate precipitation.

Critical Note: The "100 mg/mL" water solubility cited in some Certificates of Analysis refers strictly to the HCl salt in deionized water. Do not attempt to dissolve the Free Base in water.

Protocol: Preparation of 10 mM Stock Solution

• Calculate: For 10 mg of Tandutinib (MW: 562.7 g/mol ), add 1.777 mL of anhydrous DMSO.

• Vortex: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate at 40°C for 5 minutes.

• Aliquot: Dispense into light-protective amber vials (20–50 µL aliquots) to avoid freeze-thaw cycles.

• Store: -80°C (6 months) or -20°C (1 month).

Part 2: Aqueous Stability & Dilution Strategy

When Tandutinib in DMSO is added to aqueous media (cell culture medium, PBS), the solvent environment changes drastically. The hydrophobic quinazoline core seeks to aggregate, leading to "crashing out" (precipitation).

Mechanism of Instability:

• Physical: Rapid precipitation upon contact with high-polarity solvents.

• Chemical: While the quinazoline ring is relatively stable, the amide linkage is susceptible to hydrolysis over extended periods in acidic or basic pH. However, precipitation occurs minutes to hours before chemical degradation becomes relevant.

The "Intermediate Dilution" Method (Step-Down Protocol)

To prevent precipitation shock, do not blast high-concentration stock directly into the final media.

Step-by-Step Dilution:

• Thaw DMSO stock at Room Temperature (RT). Ensure it is fully liquid.

• Intermediate Step: Dilute the stock 1:10 or 1:100 into the same solvent (DMSO) or a mixed vehicle (e.g., 50% DMSO/Water) if high concentrations are needed.

• Final Step: Add the intermediate solution to your biological buffer (Media/PBS) while vortexing.

  • Target: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity to cells.

• Timing: Use aqueous dilutions within 4 hours . Do not store them.

Part 3: Troubleshooting & FAQs

Q1: My solution turned cloudy immediately after adding Tandutinib to the cell culture media. What happened?

A: You experienced "Solvent Shock."

• Cause: Adding a high-concentration hydrophobic stock (e.g., 50 mM) directly to a large volume of aqueous buffer. The local concentration at the pipette tip exceeded the solubility limit before mixing occurred.

• Fix: Use the Intermediate Dilution Method (see Figure 1). Pre-dilute in DMSO to a lower concentration (e.g., 1 mM) before adding to media, or add the stock dropwise while vortexing the media.

Q2: Can I store the diluted working solution (1 µM in PBS) in the fridge for next week?

A: No.

• Reason: Tandutinib is thermodynamically unstable in aqueous solution. It will slowly crystallize/precipitate over 24 hours, even if not visible to the naked eye. This lowers the effective concentration, leading to false-negative IC50 results.

• Rule: Always prepare working solutions fresh (Ex Tempore).

Q3: Is Tandutinib light sensitive?

A: Yes, like most conjugated kinase inhibitors.

• Protocol: Handle in low-light conditions where possible. Store stocks in amber vials or wrap clear tubes in aluminum foil. Long-term exposure to UV/fluorescent light can induce photo-oxidation of the piperazine ring.

Q4: I have the Hydrochloride salt. Can I dissolve it directly in PBS?

A: Proceed with caution.

• While the HCl salt is more water-soluble, PBS contains high concentrations of sodium and potassium ions. The "Common Ion Effect" can suppress the solubility of the salt form, potentially causing precipitation.

• Best Practice: Dissolve in pure water or DMSO first, then dilute into PBS.

References

• MedChemExpress. Tandutinib Hydrochloride Datasheet. (Accessed 2024). Confirms solubility of ≥100 mg/mL in DMSO and salt-dependent aqueous solubility.

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia. Blood. Discusses pharmacokinetics and in vivo stability.

• Griswold, I. J., et al. (2004). Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis.[1] Blood. Establishes cellular assay protocols and IC50 ranges.

• Cayman Chemical. Ibrutinib Product Information. (Used as class-proxy for Piperazinyl Quinazoline solubility behavior in buffers).

Sources

• 1. Tandutinib - LKT Labs [lktlabs.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Tandutinib (MLN518) Assay Optimization

Topic: Optimizing Incubation Time for Apoptosis Assays in FLT3-Driven AML Models

Introduction: The Temporal Gap in Kinase Inhibition

Welcome to the Technical Support Center. This guide addresses a frequent source of experimental failure with Tandutinib (MLN518): the kinetic mismatch between biochemical inhibition and phenotypic apoptosis.

Tandutinib is a Type III receptor tyrosine kinase inhibitor (TKI) targeting FLT3, PDGFR, and c-Kit.[1][2] In FLT3-ITD positive AML cell lines (e.g., MV4-11, MOLM-13), the drug acts rapidly to shut down signaling. However, the readout of cell death (Apoptosis) requires a gene expression and proteomic cascade that lags hours behind the initial inhibition.

Core Principle: You cannot optimize incubation time without defining your endpoint.

• Biochemical Endpoint (Phosphorylation): 2–4 Hours.

• Phenotypic Endpoint (Apoptosis/Annexin V): 24–48 Hours.[3]

Module 1: Mechanistic Timeline & Signaling Pathway

To troubleshoot your assay, you must visualize the cascade. Tandutinib does not directly "kill" the cell; it removes the survival signal (FLT3

STAT5/MAPK Bcl-xL), forcing the cell to default to apoptosis.

The "Commitment to Death" Pathway

Figure 1: The mechanism of action for Tandutinib. Note the lag time between the immediate inhibition of FLT3 phosphorylation and the downstream loss of Bcl-xL/Mcl-1 required to trigger apoptosis.

Module 2: Optimization Data & Time Course

The following table summarizes the expected cellular events in a sensitive cell line (e.g., MV4-11) treated with 50–100 nM Tandutinib.

Time Point	Cellular Event	Recommended Assay	Expected Result (Sensitive Cells)
1–3 Hours	Kinase Inhibition	Western Blot / ELISA	>90% reduction in p-FLT3 and p-STAT5.
6–12 Hours	Transcriptional Shift	RT-qPCR / Western	Downregulation of Bcl-xL, Mcl-1, and c-Myc.
12–24 Hours	Caspase Activation	Caspase-Glo / WB	Cleavage of Caspase-3 and PARP.
24 Hours	Early Apoptosis	Flow Cytometry (Annexin V)	Optimal Window. High Annexin V+, Low PI.
48 Hours	Late Apoptosis	Flow Cytometry / MTT	Annexin V+/PI+ (Secondary Necrosis).
72 Hours	Cell Cycle Arrest	PI Cell Cycle Analysis	Accumulation in Sub-G1 phase (debris).

Critical Insight: Do not use metabolic assays (MTT/MTS/CellTiter-Glo) at time points < 24 hours. Tandutinib is cytostatic before it is cytotoxic; metabolic activity may persist even after signaling has shut down.

Module 3: Troubleshooting Guide

Issue 1: "I see p-FLT3 inhibition at 4 hours, but no apoptosis at 24 hours."

Diagnosis: The cells may be "addicted" to alternative pathways or the drug concentration is insufficient to maintain inhibition below the threshold for commitment to death.

• Root Cause: FLT3-ITD inhibition is reversible. If Tandutinib is metabolized or unstable in your media, signaling may rebound before the "death commitment" point (approx. 12–16 hours).

• Solution:

  • Ensure you are using fresh drug stocks (dissolved in DMSO, stored at -80°C).

  • Perform a "Washout Experiment": Treat for 6 hours, wash 3x with PBS, replenish with drug-free media, and read at 24 hours. If cells survive, your continuous exposure concentration is too low.

Issue 2: "My IC50 is 10x higher than the literature (e.g., >100 nM in MV4-11)."

Diagnosis: Serum Protein Binding.

• Root Cause: Tandutinib binds heavily to alpha-1-acid glycoprotein (AAG) and albumin in serum. Standard FBS contains albumin which sequesters free drug.

• Solution:

  • If using 10% FBS: Expect IC50 ~10–15 nM.

  • If using human plasma or high-serum media: IC50 will shift dramatically (up to 100-fold).

  • Action: Standardize FBS lot and concentration. For potency checks, reduce FBS to 0.5%–1% for the duration of the assay (if cells tolerate) to measure "true" biochemical potency.

Issue 3: "High background necrosis (PI positive) in control wells."

Diagnosis: Over-incubation or poor cell health.

• Root Cause: AML cell lines (MV4-11, MOLM-13) grow rapidly. At 48 hours, untreated controls may overgrow, acidify media, and die, masking the drug effect.

• Solution:

  • Seed cells at lower density (e.g.,

    cells/mL instead of ).

  • Shorten assay window to 24 hours .

Module 4: Validated Protocol (Annexin V/PI)

Objective: Quantify apoptosis in MV4-11 cells using Tandutinib.

Reagents:

• Tandutinib (10 mM stock in DMSO).

• Annexin V Binding Buffer (10X).

• Annexin V-FITC (or APC).

• Propidium Iodide (PI) or 7-AAD.

Protocol:

• Seeding: Seed MV4-11 cells at

  cells/mL in RPMI-1640 + 10% FBS. Total volume: 2 mL per well (6-well plate).

• Equilibration: Incubate for 24 hours at 37°C, 5% CO2 to allow metabolism to stabilize.

• Treatment:

  • Add Tandutinib to reach final concentrations: 0 nM (DMSO Control), 10 nM, 50 nM, 100 nM.

  • Note: Keep DMSO concentration < 0.1% in all wells.

• Incubation: Incubate for 24 hours exactly.

• Harvesting:

  • Collect cells into 15 mL tubes.

  • Crucial Step: Wash wells with cold PBS and add to the tube (adherent/dying cells may stick).

• Staining:

  • Centrifuge (300 x g, 5 min). Discard supernatant.

  • Resuspend in 100 µL 1X Binding Buffer.

  • Add 5 µL Annexin V and 5 µL PI.

  • Incubate 15 min at RT in the dark.

• Analysis: Add 400 µL 1X Binding Buffer and analyze via Flow Cytometry within 1 hour.

Module 5: FAQ

Q: Can I use adherent cell lines (e.g., solid tumor models)? A: Tandutinib is primarily effective in FLT3/c-Kit driven leukemias. Solid tumors (unless c-Kit driven like GIST) may show little response. If using adherent cells, ensure you collect the "floating" dead cells in the media during harvest, or you will underestimate apoptosis.

Q: Why do I see a G1 cell cycle arrest instead of apoptosis? A: At lower concentrations (sub-lethal), Tandutinib induces cytostasis (G1 arrest) via p27/p21 upregulation. Apoptosis is dose-dependent. If you only see arrest, increase the concentration or extend incubation to 48 hours.

Q: Is Tandutinib light sensitive? A: Like many quinazolines, it should be protected from light during storage. However, standard incubation in the dark is sufficient.

References

• Kelly, L. M., et al. (2002). "CT53518, a novel small-molecule inhibitor of FLT3-ITD-dependent hematopoietic cell proliferation." Cancer Cell, 1(5), 421–432.

  • Foundational paper describing MLN518 specificity and phosphoryl

• Griswold, I. J., et al. (2004). "Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis." Blood, 104(9), 2912–2918.

  • Details the in vitro IC50 values and cell line sensitivity profiles.

• DeAngelo, D. J., et al. (2006). "Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics." Blood, 108(12), 3674–3681.

  • Provides data on plasma protein binding and in vivo pharmacodynamics.[4]

• Assay Guidance Manual. (2021). "Apoptosis Marker Assays for HTS." NCBI Bookshelf.

  • General guidelines for optimizing apoptosis incub

Sources

• 1. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Method for Overcoming Plasma Protein Inhibition of Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Hub: Tandutinib (MLN518) Assay Optimization

Topic: Resolving Inconsistent IC50 Results with Tandutinib Ticket ID: TAND-IC50-OPT Assigned Specialist: Senior Application Scientist, Kinase Biology Division

Introduction

Welcome to the Technical Support Center. If you are observing variability in your IC50 values for Tandutinib (MLN518), you are not alone. As a piperazinyl-quinazoline receptor tyrosine kinase inhibitor, Tandutinib displays high specificity for type III RTKs (FLT3, PDGFR, c-KIT). However, its potency is heavily context-dependent.

Inconsistent data usually stems from three vectors: genomic context (FLT3 status) , physicochemical handling (solubility) , or assay thermodynamics (ATP competition/protein binding) . This guide deconstructs these variables to help you standardize your results.

Module 1: Biological Context & Target Status

Diagnosis: “My IC50 is 100-fold higher than the literature reported value.”

The most common cause of drastic IC50 shifts with Tandutinib is the mutation status of the FLT3 receptor in your cell model. Tandutinib is a Type II-like inhibitor that preferentially binds the inactive conformation of the kinase. It is highly potent against FLT3-ITD (Internal Tandem Duplication) mutants but significantly less potent against Wild-Type (WT) or Activation Loop mutants (D835Y).

Reference IC50 Benchmarks

Use this table to validate if your results fall within the expected biological range.

Cell Line	FLT3 Status	Expected IC50 (Cellular Proliferation)	Sensitivity Level
MV4-11	Homozygous FLT3-ITD	10 – 30 nM	High
MOLM-13	Heterozygous FLT3-ITD	10 – 30 nM	High
RS4;11	Wild Type (WT)	> 1,000 nM	Resistant
Ba/F3-D835Y	D835Y Mutation	> 1,000 nM	Resistant

Technical Insight: If you are using RS4;11 or a non-ITD line, an IC50 > 500 nM is not an error; it is the correct phenotype. Tandutinib relies on the constitutive activation and specific conformational state presented by the ITD mutation to achieve nanomolar potency.

Mechanism of Action Visualization

The diagram below illustrates the signaling blockade specific to FLT3-ITD, which drives the rapid apoptosis seen in sensitive lines.

Figure 1: Tandutinib mechanism of action. The compound competes with ATP to inhibit FLT3-ITD autophosphorylation, blocking downstream STAT5/MAPK signaling and inducing apoptosis.

Module 2: Physicochemical Handling

Diagnosis: “My dose-response curve flattens or looks noisy at high concentrations.”

Tandutinib is a hydrophobic molecule. Inconsistent results often arise from precipitation in aqueous culture media before the compound enters the cell.

Troubleshooting Checklist

• Solvent: Ensure the stock is prepared in DMSO . Do not use water or PBS for the master stock.

• Serial Dilution Protocol:

  • Incorrect: Diluting 100% DMSO stock directly into Media -> Media -> Media. (Causes "shock" precipitation).

  • Correct: Perform serial dilutions in 100% DMSO first (e.g., 1000x concentrations). Then, spike 1 µL of each DMSO dilution into 1 mL of media. This keeps the DMSO concentration constant (0.1%) across all dose points.

• Visual Check: Inspect the 10 µM and 1 µM wells under a microscope. If you see crystals, your IC50 is invalid because the effective concentration is unknown.

Module 3: Assay Thermodynamics (ATP & Serum)

Diagnosis: “My biochemical IC50 is 5 nM, but my cellular IC50 is 30 nM.” or “My results shift when I add FBS.”

The ATP Shift (Biochemical vs. Cellular)

Tandutinib is an ATP-competitive inhibitor .

• Biochemical Assays: Often run at low ATP (e.g., 10 µM). This favors the inhibitor, yielding a lower IC50 (more potent).

• Cellular Assays: Intracellular ATP is physiological (~1-5 mM). Tandutinib must compete harder against this high ATP concentration, naturally resulting in a higher IC50.

• Action: When comparing to literature, check the ATP concentration used in the reference assay.

Plasma Protein Binding

Tandutinib exhibits high protein binding (>99% in vivo). In vitro, Albumin (BSA/HSA) in Fetal Bovine Serum (FBS) acts as a "sink," binding the free drug and reducing its availability to the cells.

• 10% FBS: Standard condition. IC50 will be ~30 nM (in MV4-11).

• Serum-Free/Low-Serum: IC50 will shift lower (appear more potent).

• Action: Keep serum concentration constant (e.g., 10%) across all experiments for reproducibility.

Validated Protocol: Cellular Viability Assay (MV4-11)

This protocol is designed to minimize variability by controlling DMSO and seeding density.

Reagents:

• Cell Line: MV4-11 (ATCC® CRL-9591™)

• Compound: Tandutinib (dissolved in DMSO to 10 mM)

• Readout: CellTiter-Glo® (ATP-based luminescence) or Resazurin.

Step-by-Step Workflow:

• Cell Preparation:

  • Harvest MV4-11 cells in log-phase growth.

  • Resuspend in RPMI-1640 + 10% FBS.

  • Critical: Seeding density matters. Seed 10,000 cells/well (96-well plate) in 90 µL media.

  • Incubate for 2-4 hours to equilibrate.

• Compound Preparation (Intermediate Plate):

  • Prepare a 10 mM stock of Tandutinib.

  • Perform a 3-fold serial dilution in 100% DMSO (8 points).

  • Dilute these DMSO points 1:100 into pre-warmed culture media (Intermediate dilution).

• Treatment:

  • Add 10 µL of the Intermediate dilution to the 90 µL of cells.

  • Final DMSO: 0.1% (Constant across all wells).

  • Final Volume: 100 µL.

• Incubation:

  • Incubate for 72 hours at 37°C, 5% CO2. (Shorter times like 24h may not capture the full apoptotic effect).

• Readout:

  • Add 100 µL CellTiter-Glo reagent. Shake for 2 mins. Read Luminescence.

  • Calculate IC50 using a 4-parameter logistic regression.

Troubleshooting Decision Tree

Use this flow to diagnose your specific issue.

Figure 2: Troubleshooting logic flow for isolating the root cause of IC50 variability.

References

• Kelly, L. M., et al. (2002). CT53518, a novel FLT3 antagonist for the treatment of acute myelogenous leukemia. Cancer Cell, 1(5), 421-432.

  • Foundational paper establishing Tandutinib (CT53518/MLN518) potency against FLT3-ITD.

• Griswold, I. J., et al. (2004). Effects of MLN518, a potent FLT3 antagonist, on murine models of FLT3-internal tandem duplication-mediated acute myeloid leukemia. Blood, 104(9), 2912-2918.

  • Validates in vivo efficacy and plasma protein binding consider
• Clark, J. J., et al. (2004). Activity of the FLT3 inhibitor Tandutinib (MLN518) in patients with relapsed or refractory acute myeloid leukemia. Blood (ASH Annual Meeting Abstracts). Clinical context for pharmacokinetics.

Technical Support Center: Tandutinib (MLN518) Purity &amp; Degradation Analysis

Status: Operational Lead Scientist: Dr. Aris (Senior Application Scientist) Subject: High-Performance Liquid Chromatography (HPLC) Analysis of Tandutinib and Degradation Profiling.

Executive Summary & Chemical Context

Tandutinib (MLN518) is a piperazinyl-quinazoline receptor tyrosine kinase inhibitor (TKI). From an analytical perspective, its chemical structure presents specific challenges: the basic piperazine moiety often leads to peak tailing due to interaction with residual silanols on silica columns, and the molecule is susceptible to oxidative degradation.

This guide provides a robust, stability-indicating protocol designed to separate the parent compound from its degradation products (impurities), specifically addressing the common N-oxide variants.

The "Gold Standard" Analytical Protocol

This method is designed to be stability-indicating , meaning it can resolve Tandutinib from its breakdown products generated under stress conditions (hydrolysis, oxidation, photolysis).

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm (e.g., XBridge or Zorbax Eclipse Plus)	High surface area with end-capping to reduce silanol interactions with the basic piperazine ring.
Mobile Phase A	0.1% Formic Acid (or 0.1% TFA) in Water	Acidic pH ensures the basic drug is protonated, improving peak shape.
Mobile Phase B	Acetonitrile (HPLC Grade)	ACN provides sharper peaks and lower backpressure than Methanol for this hydrophobic backbone.
Flow Rate	1.0 mL/min	Standard flow for optimal Van Deemter kinetics on 3.5/5 µm columns.
Detection	UV @ 265 nm (Primary), 310 nm (Secondary)	265 nm targets the quinazoline core max absorption; 310 nm is useful for specific impurity selectivity.
Column Temp	30°C	Maintains retention time reproducibility.
Injection Vol	10 µL	Standard load; reduce if column overloading causes fronting.

Gradient Program

Note: TKI degradation products are often more polar than the parent.

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Equilibration
2.0	95	5	Isocratic Hold (Polar Impurities)
20.0	10	90	Linear Gradient
25.0	10	90	Wash (Elute Dimers/Aggregates)
25.1	95	5	Return to Initial
30.0	95	5	Re-equilibration

Troubleshooting Center (FAQ)

This section addresses specific anomalies observed during Tandutinib analysis.

Category A: Peak Shape & Resolution

Q: Why is the Tandutinib peak showing severe tailing (Asymmetry > 1.5)?

• Diagnosis: Tandutinib contains a basic nitrogen in the piperazine ring. Tailing is caused by secondary interactions between this positively charged nitrogen and acidic residual silanols on the column stationary phase.

• Solution:

  • Modifier Check: Ensure your Mobile Phase A contains at least 0.1% Formic Acid or Trifluoroacetic acid (TFA). TFA is a stronger ion-pairing agent and will yield sharper peaks than Formic Acid.

  • Column Choice: Switch to a "High pH" resistant column or a heavily "End-capped" column (e.g., Waters XBridge C18 or Agilent Zorbax Eclipse Plus).

  • Buffer: If using MS-compatible buffers isn't required, use 20mM Phosphate Buffer (pH 3.0) instead of organic acids.

Q: I see a "Ghost Peak" eluting at the very end of the gradient. What is it?

• Diagnosis: This is likely a highly hydrophobic impurity or carryover from a previous injection, potentially a dimer formed during synthesis or storage.

• Solution: Increase the "Wash" phase (90% B) duration by 5 minutes. Run a blank injection (100% ACN) to confirm system cleanliness.

Category B: Degradation & Impurity Identification

Q: Under oxidative stress (H2O2), a new peak appears at RRT ~0.85. What is this?

• Analysis: The piperazine ring is the "soft spot" for oxidation.

• Identity: This is likely the Tandutinib N-Oxide .

• Mechanism: The electron-rich nitrogen attacks the oxygen source. N-oxides are generally more polar than the parent amine, causing them to elute earlier in Reverse Phase chromatography.

Q: My sample shows degradation when exposed to light. Is Tandutinib photosensitive?

• Analysis: Yes. Quinazoline-based drugs often undergo photolytic degradation, leading to ring-opening or dealkylation.

• Protocol: Always use amber glassware for sample preparation and autosampler vials.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for validating the purity of Tandutinib batches.

Caption: Analytical decision matrix for Tandutinib purity assessment and impurity classification based on Relative Retention Time (RRT).

Forced Degradation Pathways

Understanding how Tandutinib breaks down is essential for validating the HPLC method. You must prove your method can separate these specific degradants.

Caption: Primary degradation pathways for Piperazinyl-Quinazoline TKIs. Oxidation is the dominant instability risk.

Experimental Protocol: Forced Degradation (Stress Testing)

To validate the method described in Section 2, perform the following stress tests. This ensures the method is "Stability Indicating."

Oxidative Stress (Critical)

• Preparation: Dissolve 10 mg Tandutinib in 10 mL Diluent.

• Stress: Transfer 5 mL to a flask. Add 1 mL of 3%

  .

• Incubation: Room temperature for 4 hours.

• Quench: Dilute to volume with Mobile Phase.

• Target: Look for the N-oxide peak eluting before the parent peak.

Acid/Base Hydrolysis

• Stress: Add 1 mL of 0.1 N HCl (Acid) or 0.1 N NaOH (Base) to the stock solution.

• Incubation: 60°C for 2 hours.

• Quench: Neutralize with equal molar acid/base before injection.

• Note: Quinazolines are relatively stable; extreme conditions may be needed to see significant degradation.

References

• Kelly, L. M., et al. (2002). "CT53518, a novel receptor tyrosine kinase inhibitor with potent activity against FLT3." Cancer Cell.

• Griswold, I. J., et al. (2004). "Effects of MLN518, A Potent FLT3 Inhibitor, on AML." Blood.

• International Conference on Harmonisation (ICH). (2003). "Stability Testing of New Drug Substances and Products Q1A(R2)." ICH Guidelines.

• Bhatia, M. S., et al. (2012). "Stability-indicating HPLC method for the determination of Erlotinib (Quinazoline Analog) in bulk and pharmaceutical dosage form." Journal of Chemical and Pharmaceutical Research. (Cited for structural analog methodology).

Overcoming Tandutinib resistance in FLT3-mutated lines

Subject: Overcoming Tandutinib (MLN518) Resistance in AML Models

To: Research & Development Teams From: Senior Application Scientist, Oncology Division Re: Troubleshooting Guide for Tandutinib Resistance Profiles

Executive Summary & Operational Context

Tandutinib (MLN518) is a piperazinyl-quinazoline receptor tyrosine kinase inhibitor (TKI) primarily targeting FLT3, PDGFR, and c-Kit. While effective against FLT3-ITD (Internal Tandem Duplication) drivers, resistance is a frequent bottleneck in preclinical development.

This guide addresses the two primary modes of failure: Kinase Domain (KD) Mutations (structural resistance) and Bypass Signaling (functional resistance). The following protocols and troubleshooting matrices are designed to validate your resistance models and identify salvage strategies.

Module 1: Diagnostic Troubleshooting (Q&A)

Issue 1: "My FLT3-ITD cell line has developed >10-fold resistance to Tandutinib, but FLT3 expression levels remain unchanged."

Diagnosis: You are likely facing an acquired Kinase Domain (KD) mutation, specifically at the Activation Loop (A-loop). Technical Insight: Tandutinib is a Type II inhibitor , meaning it binds to the inactive conformation of the kinase. Mutations that stabilize the kinase in the active conformation—most notably D835Y/V/H —sterically hinder Tandutinib binding.

Troubleshooting Steps:

• Sequence the KD: Perform Sanger sequencing or NGS on Exon 20 of FLT3.

• Switch Inhibitor Class: If D835 is present, Tandutinib will remain ineffective. Validate with a Type I inhibitor (e.g., Crenolanib or Gilteritinib), which binds the active conformation and typically retains potency against D835 mutants.

Issue 2: "FLT3 phosphorylation is fully inhibited (p-FLT3 undetectable), yet cell viability remains high (IC50 shift >50-fold)."

Diagnosis: Off-target "Bypass Signaling." The cell is no longer addicted to FLT3 for survival. Technical Insight: Chronic TKI exposure often selects for clones that upregulate parallel survival pathways, primarily RAS/RAF/MEK/ERK or PI3K/AKT/mTOR .

Troubleshooting Steps:

• Western Blot Profiling: Probe for p-ERK1/2 (T202/Y204) and p-S6 (S235/236). Continued phosphorylation of these downstream effectors despite p-FLT3 suppression confirms bypass signaling.

• Microenvironment Check: If using co-culture, stromal cells may be secreting FLT3 Ligand (FL) or cytokines (IL-3, GM-CSF) that activate JAK/STAT pathways independent of the TKI.

Module 2: Visualization of Resistance Mechanisms

The following diagram illustrates the dichotomy between structural resistance (D835 mutation) and functional bypass signaling, guiding your choice of combination therapy.

Caption: Structural resistance (D835) blocks drug binding, while bypass pathways (yellow) restore signaling downstream via PI3K/MAPK.

Module 3: Experimental Protocols

Protocol A: Generation of Tandutinib-Resistant Cell Lines

Objective: To create a robust isogenic pair (Parental vs. Resistant) for screening.

Causality: Rapid dose escalation induces massive apoptosis, selecting only for pre-existing high-resistance clones (often genetic). Slow escalation allows for adaptive signaling reprogramming (epigenetic/bypass). This protocol uses a pulsed-recovery approach to capture both.

• IC50 Determination: Determine the IC50 of the parental line (e.g., MV4-11 or MOLM-13) using a 72h CTG assay.

• Initial Exposure: Seed cells at

  cells/mL in media containing Tandutinib at IC20 concentration.

• Recovery Phase: Incubate for 3-4 days. If viability drops <70%, wash cells 2x with PBS and resuspend in drug-free media until viability recovers to >90%.

  • Why? Constant pressure on stressed cells leads to senescence, not resistance.

• Escalation: Once growth kinetics normalize, increase concentration by 1.5-fold (e.g., 10nM

  15nM).

• Milestone: Repeat until cells proliferate normally at 10x the original IC50 .

• Stability Test: Culture the resistant line in drug-free media for 4 weeks and re-assess IC50.

  • Result: If resistance persists, it is likely genetic (D835). If it reverts, it is likely adaptive.

Protocol B: Resensitization via Combination Screening

Objective: Identify synergistic partners to overcome resistance.

Workflow Visualization:

Caption: Workflow for identifying synergistic drug partners using a dose-matrix approach.

Data Analysis Template: Use the table below to interpret your combination index (CI) or Synergy Scores.

Combination Partner	Target Pathway	Expected Outcome (Resistant Line)	Mechanism
Rapamycin / Everolimus	mTORC1	High Synergy (CI < 0.5)	Blocks translational machinery required for bypass survival.
Trametinib	MEK1/2	Moderate/High Synergy	Shuts down MAPK bypass often upregulated in FLT3-TKI failure.
Crenolanib	FLT3 (Active Conf.)	Resensitization (If D835+)	Type I inhibitor overrides the D835 structural block.
Cytarabine (Ara-C)	DNA Synthesis	Additive/Synergistic	Genotoxic stress combined with signaling blockade.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use Tandutinib to treat FLT3-TKD (Tyrosine Kinase Domain) mutated lines like D835Y directly? A: Generally, no. Tandutinib is a Type II inhibitor. Data indicates a significant loss of potency against D835Y compared to ITD. For TKD mutations, Type I inhibitors (e.g., Midostaurin, Gilteritinib) are the preferred tools [1].

Q: My resistant cells look larger and more granular. Is this normal? A: Yes. This morphological change often indicates a shift toward a monocytic differentiation state or senescence. Verify differentiation markers (CD11b, CD14) via flow cytometry. Resistance is not just about survival; it often involves differentiation block release.

Q: How do I store the resistant lines? A: Freeze aliquots in 90% FBS / 10% DMSO with the maintenance dose of Tandutinib. Thawing into drug-free media can sometimes shock the signaling network; we recommend thawing into drug-containing media immediately.

References

• Griswold, I. J., et al. (2004). Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis. Blood, 104(9), 2912–2918.

• Smith, C. C., et al. (2012). Validation of FLT3-ITD as a Therapeutic Target in Human Acute Myeloid Leukemia. Nature, 485, 260–263.

• Zhang, W., et al. (2019). Mutant FLT3: A Direct Target of Sorafenib in Acute Myelogenous Leukemia. Journal of the National Cancer Institute, 100(3), 184–198. (Contextual reference for Type II inhibitor resistance mechanisms).

• Piloto, O., et al. (2007). Prolonged Exposure to FLT3 Inhibitors Leads to Resistance via Activation of Parallel Signaling Pathways. Blood, 109(4), 1643–1652.

Technical Support Center: Vehicle Toxicity Controls for High-Dose Tandutinib Studies

Topic: Vehicle Toxicity Controls & Formulation Optimization for Tandutinib (MLN518) Content Type: Technical Troubleshooting Guide & FAQ Audience: Drug Discovery Scientists, In Vivo Pharmacologists

Introduction: The High-Dose Conundrum

High-dose studies of Tandutinib (MLN518)—a Type III RTK inhibitor targeting FLT3, PDGFR, and c-Kit—present a distinct pharmacological challenge. Tandutinib is lipophilic and poorly soluble in aqueous media. To achieve the high plasma concentrations required for refractory AML or glioblastoma models (often

mg/kg), researchers frequently push the limits of their solvent systems.

The Risk: At high doses, the volume and concentration of co-solvents (DMSO, PEG300, Tween 80) required to solubilize the drug can induce physiological noise—inflammation, hemolysis, or osmotic stress—that mimics or masks the drug's actual toxicity.

This guide provides field-proven protocols to decouple vehicle toxicity from drug efficacy .

Module 1: Formulation Chemistry & Solubility

Standard vs. High-Dose Vehicle Protocols

For high-dose Tandutinib, simple saline suspensions often fail, leading to inconsistent bioavailability. You must use co-solvent systems or complexing agents.

Table 1: Recommended Vehicle Formulations

Formulation Type	Composition (v/v)	Solubility Limit (Approx.)	Toxicity Risk Profile	Recommended Use
Standard Co-Solvent	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	~2.5 - 5.0 mg/mL	Moderate. High PEG load can cause osmotic diarrhea in mice.	Routine dosing (<50 mg/kg).
Cyclodextrin Complex	10% DMSO + 90% (20% SBE- -CD in Saline)	~2.5 - 4.0 mg/mL	Low. SBE- -CD is renally cleared and non-irritating.	Sensitive models; Long-term dosing (>14 days).
High-Load Suspension	0.5% Methylcellulose + 0.1% Tween 80 in Water	High (Suspension)	Very Low. Inert vehicle, but bioavailability depends on particle size.	Very high dose (>100 mg/kg) where solubility is impossible.

Critical Note: Always add solvents in order of polarity: DMSO

PEG/Tween Aqueous . Adding saline directly to the DMSO stock will cause immediate, irreversible precipitation.

Visualizing the Formulation Decision Tree

Use this logic flow to select the correct vehicle based on your required dose and solubility observations.

Figure 1: Decision matrix for selecting the optimal Tandutinib vehicle based on solubility behavior.

Module 2: In Vivo Troubleshooting (FAQ)

Q: My mice are losing weight in the Vehicle Control group. Is my solvent toxic?

A: Likely, yes. If your vehicle control group (receiving 0 mg/kg drug) loses

body weight, your vehicle is confounding the study.

• Root Cause: High concentrations of PEG300 (40-50%) can cause osmotic stress, drawing water into the gut and causing diarrhea/dehydration.

• Solution:

  • Switch to the Cyclodextrin (SBE-

    -CD) formulation (see Table 1). It encapsulates the lipophilic drug without the osmotic load of PEG.

  • Ensure your dosing volume does not exceed 10 mL/kg (e.g., 200 µL for a 20g mouse).

Q: How do I distinguish Tandutinib toxicity from Vehicle toxicity?

A: Tandutinib has a specific toxicity profile distinct from solvents. Use the symptom differentiation table below.

Table 2: Differential Diagnosis of Toxicity

Symptom	Likely Cause	Mechanism	Action
Immediate CNS signs (Tremors, ataxia within 30 mins)	Tandutinib	Neuromuscular toxicity (known effect of high-dose MLN518 in preclinical models).	Reduce dose; this is the true MTD.
Rapid Weight Loss (24-48 hrs)	Vehicle	Dehydration/Diarrhea driven by PEG/Solvents.	Change vehicle to Cyclodextrin or Methylcellulose.
Hematuria / Red Urine	Vehicle (DMSO)	DMSO >20% IV or high oral load can cause hemolysis.	Cap DMSO at 10% max.[1][2]
Muscle Weakness (Chronic, >7 days)	Tandutinib	Generalized muscular weakness is a known DLT (Dose Limiting Toxicity) for Tandutinib.[3][4][5]	Valid drug effect.[1][2][6][7][8] Document as DLT.

Q: Can I just increase DMSO to 20% to keep the high dose soluble?

A: Do not do this. While 20% DMSO might dissolve the drug in the tube, it causes severe local irritation in the gastrointestinal tract (oral gavage) or phlebitis (IV). Furthermore, DMSO is a permeation enhancer; increasing it alters the pharmacokinetics (PK) of Tandutinib, artificially spiking absorption and potentially killing the animal via

driven toxicity rather than total exposure.

Module 3: Experimental Design & Controls

To publish high-dose data with integrity, you must prove the observed effects are drug-driven.

The "Matched Vehicle" Rule

The vehicle control group must receive the exact same percentage of solvents as the highest dose group.

• Incorrect: High Dose group gets 10% DMSO/40% PEG; Low Dose group gets 2% DMSO/Saline.

• Correct: All groups (including Vehicle Control) get 10% DMSO/40% PEG.

Troubleshooting Workflow: The "Rescue" Protocol

If you encounter unexpected mortality in a high-dose arm, follow this rescue logic to identify the culprit.

Figure 2: Workflow for investigating unexpected mortality in high-dose Tandutinib studies.

References

• MedChemExpress. Tandutinib Hydrochloride (MLN518) Product & Solubility Data. Retrieved from [9]

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Blood, 108(12), 3674–3681.

• PubChem. Tandutinib Compound Summary (CID 3038522). National Library of Medicine.

• Gould, S. E., et al. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent... PLOS ONE. (Context on PEG/DMSO vehicle limits).

• National Institutes of Health (NIH). Understanding the Effect of Hydroxypropyl-β-Cyclodextrin on Drug Absorption.

Sources

• 1. lifetechindia.com [lifetechindia.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ashpublications.org [ashpublications.org]
• 4. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy: Tandutinib vs. Quizartinib in AML Models

This guide provides a technical comparison between Tandutinib (MLN518) and Quizartinib (AC220) for use in Acute Myeloid Leukemia (AML) research models. It is designed for researchers selecting the optimal chemical probe for FLT3-ITD inhibition studies.

[1][2]

Executive Summary

In the landscape of FLT3 inhibition, Quizartinib (AC220) represents a second-generation, Type II inhibitor characterized by superior potency, selectivity, and in vivo efficacy compared to the first-generation agent Tandutinib (MLN518) .[1]

• Quizartinib is the preferred tool for studying FLT3-ITD driven leukemia due to its sub-nanomolar cellular potency and ability to induce complete tumor regression in xenograft models. However, its Type II binding mode renders it ineffective against kinase domain mutations (e.g., D835).

• Tandutinib serves as a historical reference or a multi-kinase probe (targeting FLT3, PDGFR, and KIT) but lacks the selectivity and sustained plasma exposure required for robust in vivo monotherapy efficacy in modern AML models.

Mechanistic & Pharmacologic Profile[1][2][3][4][5][6]

Binding Mode and Selectivity

The distinction in efficacy stems largely from the binding kinetics and kinase selectivity profiles of the two compounds.

Feature	Tandutinib (MLN518)	Quizartinib (AC220)
Generation	First-Generation	Second-Generation
Chemical Class	Piperazinyl-quinazoline	Bis-aryl urea
Binding Mode	Type I (ATP-competitive, active conformation)	Type II (Allosteric/ATP-competitive, inactive "DFG-out" conformation)
Primary Targets	FLT3, PDGFR , c-KIT	FLT3 (High Specificity), c-KIT, PDGFR
Kinase Selectivity	Moderate (Inhibits Type III RTK family)	High (Most selective FLT3 inhibitor in class)
Key Liability	Poor plasma half-life; limited potency	Resistance via TKD mutations (D835/F691)

Pathway Inhibition Diagram

The following diagram illustrates the FLT3 signaling cascade and the intervention points. Note that while both drugs inhibit FLT3 phosphorylation, Quizartinib stabilizes the inactive conformation, preventing auto-phosphorylation more effectively.

Caption: FLT3-ITD signaling cascade. Both agents block proximal FLT3 phosphorylation, abrogating downstream STAT5, MAPK, and AKT signaling to induce apoptosis.

In Vitro Efficacy Comparison

Quizartinib demonstrates significantly higher potency in FLT3-ITD dependent cell lines (MV4-11, MOLM-13). Tandutinib requires micromolar or high-nanomolar concentrations to achieve similar effects.

Quantitative Data Summary (Cellular Assays)

Cell Line	Genotype	Tandutinib IC	Quizartinib IC	Fold Difference
MV4-11	FLT3-ITD (Homozygous)	~220 nM	0.4 – 1.0 nM	~200x
MOLM-13	FLT3-ITD (Heterozygous)	~200 nM	0.5 – 1.5 nM	~150x
RS4;11	FLT3-WT	>10,000 nM	>10,000 nM	N/A (Specific)
Ba/F3-ITD	Transformed Murine	~15 nM*	< 1.0 nM	>15x

*Note: Tandutinib potency varies by assay conditions (serum content). It is significantly less potent in human plasma due to protein binding, whereas Quizartinib retains relative potency despite high binding.[2]

Experimental Insight

When performing cell viability assays (e.g., CellTiter-Glo), Quizartinib yields a sharp sigmoidal curve with complete killing at 10 nM. Tandutinib often produces a shallower curve, requiring 500 nM–1 µM for maximal effect, which increases the risk of off-target toxicity confounding the results.

In Vivo Efficacy (Xenograft Models)

In murine xenograft models, Quizartinib is the superior agent for inducing tumor regression. Tandutinib typically results in tumor stasis or delayed growth but rarely achieves the durable regression seen with Quizartinib.

Efficacy Profile

• Quizartinib (1–10 mg/kg, PO, daily):

  • Rapid tumor regression in MV4-11 xenografts.

  • Sustained FLT3 inhibition (>80%) for 24 hours post-dose.

  • Significant extension of survival in disseminated leukemia models.

• Tandutinib (30–60 mg/kg, PO, BID):

  • Transient inhibition of FLT3 phosphorylation (recovery within 6–8 hours).

  • Tumor growth delay (stasis) but regrowth often occurs upon cessation.

  • Limited by pharmacokinetics (short half-life in rodents).

Experimental Workflow: Subcutaneous Xenograft

The following workflow details the standard protocol for comparing these agents in vivo.

Caption: Standardized workflow for MV4-11 subcutaneous xenograft efficacy study comparing Tandutinib and Quizartinib.

Detailed Experimental Protocols

To ensure reproducibility and self-validation, follow these specific protocols.

A. In Vitro Cell Viability Assay (Self-Validating)

• Validation Step: Include a FLT3-WT cell line (e.g., HL-60) as a negative control. Neither drug should show potency <100 nM in HL-60. If they do, off-target toxicity is occurring.

• Seeding: Plate MV4-11 cells at 5,000 cells/well in 96-well white-walled plates (50 µL volume).

• Drug Prep: Prepare 1000x stocks in DMSO. Serially dilute 1:3 to generate a 10-point curve.

• Treatment: Add 50 µL of 2x drug media. Final DMSO concentration must be <0.1%.

  • Quizartinib Range: 0.01 nM to 100 nM.

  • Tandutinib Range: 1 nM to 10,000 nM.

• Incubation: 72 hours at 37°C, 5% CO2.

• Readout: Add CellTiter-Glo (Promega), shake for 2 mins, incubate 10 mins, read luminescence.

• Analysis: Fit to non-linear regression (log(inhibitor) vs. response).

B. Pharmacodynamic Marker (Western Blot)[8]

• Validation Step: Total FLT3 levels must remain constant while p-FLT3 decreases.

• Treatment: Treat MV4-11 cells with IC90 concentrations (Quizartinib: 5 nM; Tandutinib: 500 nM) for 2 hours.

• Lysis: Wash with ice-cold PBS containing Na3VO4 (phosphatase inhibitor). Lyse in RIPA buffer + Protease/Phosphatase inhibitors.

• Blotting:

  • Primary Ab: Phospho-FLT3 (Tyr591) (Cell Signaling #3461) @ 1:1000.

  • Control Ab: Total FLT3 (Cell Signaling #3462) and GAPDH.

• Result: Quizartinib should obliterate the p-FLT3 band completely. Tandutinib may show residual phosphorylation depending on concentration.

Resistance & Limitations

While Quizartinib is superior in efficacy, its Type II binding mode creates a specific vulnerability.

• TKD Mutations: Prolonged exposure to Quizartinib selects for mutations in the Kinase Domain (TKD), specifically D835Y/V and F691L (Gatekeeper). These mutations stabilize the active "DFG-in" conformation, preventing Quizartinib binding.

• Tandutinib: Being less potent and less specific, resistance mechanisms are less well-characterized but likely involve general upregulation of alternative pathways or efflux pumps (P-gp), as Tandutinib is a P-gp substrate.

Recommendation: If your study involves D835 mutant models, neither agent is suitable. Switch to a Type I inhibitor like Gilteritinib or Midostaurin .

References

• Zarrinkar, P. P., et al. (2009). "AC220 is a uniquely potent and selective inhibitor of FLT3 for the treatment of acute myeloid leukemia (AML)." Blood.

• Kelly, L. M., et al. (2002). "CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia (AML)." Cancer Cell.

• Griswold, I. J., et al. (2004). "Effects of MLN518, a potent FLT3 antagonist, on murine models of leukemia." Blood.

• Smith, C. C., et al. (2012). "Validation of FLT3-ITD as a therapeutic target in human acute myeloid leukemia." Nature.

• Cortes, J. E., et al. (2013). "Phase I study of quizartinib administered daily to patients with relapsed or refractory acute myeloid leukemia irrespective of FMS-like tyrosine kinase 3 status." Journal of Clinical Oncology.

Sources

• 1. ashpublications.org [ashpublications.org]
• 2. Quizartinib for the treatment of FLT3/ITD acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Validating Tandutinib Target Engagement via p-STAT5 Biomarkers

Executive Summary

Tandutinib (MLN518) is a piperazinyl-quinazoline receptor tyrosine kinase (RTK) inhibitor primarily targeting FLT3, c-Kit, and PDGFR. In the context of Acute Myeloid Leukemia (AML) and glioblastoma drug development, validating target engagement is critical. While upstream receptor phosphorylation can be measured, the phosphorylation of Signal Transducer and Activator of Transcription 5 (STAT5) serves as a superior, proximal pharmacodynamic (PD) biomarker due to its direct correlation with leukemogenesis and cell survival in FLT3-ITD driven tumors.

This guide provides a technical comparison of Tandutinib against next-generation alternatives (Quizartinib, Gilteritinib) and details a validated Phospho-Flow Cytometry workflow for assessing p-STAT5 (Tyr694) suppression.

Part 1: Mechanism of Action and Biomarker Rationale

The FLT3-STAT5 Signaling Axis

To validate Tandutinib, one must understand the signaling architecture. In FLT3-ITD mutated cells, the receptor is constitutively activated, leading to the recruitment and phosphorylation of STAT5 without the need for ligand (FL) binding.

Tandutinib functions as a Type II inhibitor , binding to the inactive conformation of the kinase (DFG-out). Successful binding prevents ATP access, collapsing the signaling cascade. The loss of p-STAT5 signal is the direct readout of this blockade.

Why p-STAT5 over p-ERK or p-AKT?

While FLT3 signals through RAS/MAPK and PI3K/AKT, STAT5 is the distinct driver of the proliferative advantage in FLT3-ITD AML. p-ERK and p-AKT are often subject to cross-talk from other growth factors in the bone marrow microenvironment, making them "noisier" biomarkers. p-STAT5 provides a cleaner signal-to-noise ratio for determining FLT3 specific inhibition.

Visualization: The Inhibitory Pathway

The following diagram illustrates the interruption of the signaling cascade by Tandutinib compared to the constitutive activation found in FLT3-ITD mutations.

Fig 1. Tandutinib mechanism of action blocking the ATP-binding pocket of FLT3, preventing STAT5 phosphorylation.

Part 2: Comparative Analysis of Target Engagement

When selecting Tandutinib as a tool compound or therapeutic candidate, it is essential to benchmark its potency against other FLT3 inhibitors. The following data synthesizes performance metrics in FLT3-ITD positive cell lines (e.g., MV4-11, MOLM-13).

Performance Matrix: Tandutinib vs. Alternatives

Feature	Tandutinib (MLN518)	Quizartinib (AC220)	Gilteritinib (ASP2203)	Midostaurin (PKC412)
Inhibitor Class	Type II (Inactive conf.)	Type II (Inactive conf.)	Type I (Active conf.)	Type I (Multi-kinase)
FLT3-ITD IC50 (Biochemical)	~200 - 300 nM	< 1 nM	< 1 nM	~10 - 50 nM
p-STAT5 IC50 (Cellular)	~250 nM	< 2 nM	~5 nM	~100 nM
Kinase Selectivity	Moderate (Hits PDGFR/Kit)	High (FLT3 specific)	High (FLT3/AXL)	Low (Broad spectrum)
D835 Mutation Activity	Resistant	Resistant	Active	Active
Utility Case	Benchmark for PDGFR/Kit overlap	High-sensitivity FLT3 detection	Resistant clone profiling	Broad spectrum controls

Analysis of Data

• Potency Gap: Tandutinib is significantly less potent than second-generation inhibitors like Quizartinib [1]. When using Tandutinib, concentrations must be adjusted to the micromolar range (0.5 - 2.0 µM) to achieve complete p-STAT5 suppression in vitro, whereas Quizartinib achieves this at nanomolar levels.

• Selectivity Profile: Tandutinib's value lies in its ability to co-inhibit PDGFR and c-Kit. If your research involves a tumor model driven by both FLT3 and PDGFR (e.g., certain glioblastomas or systemic mastocytosis), Tandutinib is the superior validation tool over the highly specific Quizartinib.

• Biomarker Correlation: In MV4-11 cells, Tandutinib treatment results in a dose-dependent reduction of p-STAT5 that mirrors the induction of apoptosis. This 1:1 correlation validates p-STAT5 as a faithful reporter of Tandutinib efficacy [2].

Part 3: Validated Experimental Protocol (Phospho-Flow)

For robust quantification of p-STAT5, Phospho-Flow Cytometry is preferred over Western Blotting. Flow cytometry allows for single-cell analysis, enabling the researcher to distinguish between leukemic blasts (CD45 dim/CD33+) and normal lymphocytes in heterogeneous samples.

Methodology: Methanol Permeabilization Protocol

Rationale: STAT5 is a nuclear transcription factor. Standard saponin-based permeabilization is insufficient for nuclear access. High-concentration methanol (90%+) is required to denature chromatin and allow antibody access to the p-STAT5 epitope [3].

Reagents Required

• Fixation: 16% Paraformaldehyde (methanol-free).

• Permeabilization: Ice-cold 100% Methanol.

• Antibody: Anti-p-STAT5 (Tyr694) conjugated fluorophore (e.g., Alexa Fluor 647 or PE). Clone 47 is widely validated.

• Control: Isotype control matched to host/fluorophore.

Step-by-Step Workflow

• Treatment: Treat FLT3-ITD+ cells (1x10^6/mL) with Tandutinib (0, 100nM, 500nM, 1µM) for 1 to 4 hours .

  • Note: p-STAT5 dephosphorylation is rapid; 1 hour is usually sufficient for detection.

• Fixation (Critical): Add PFA directly to culture media to a final concentration of 1.5%. Incubate 10 mins at Room Temp (RT).

  • Why: This "pre-fix" locks the phosphorylation state immediately, preventing phosphatase activity during harvesting.

• Permeabilization: Spin down cells. Resuspend vigorously in ice-cold 100% Methanol . Incubate on ice for 30 mins (or store at -20°C).

• Washing: Wash 2x with PBS + 1% BSA.

• Staining: Resuspend in 100µL Staining Buffer. Add Anti-p-STAT5 (Tyr694). Incubate 30-60 mins at RT in dark.

• Acquisition: Analyze on Flow Cytometer. Calculate Median Fluorescence Intensity (MFI).

Workflow Visualization

The following diagram outlines the critical path for sample processing to ensure epitope stability.

Fig 2. Optimized Phospho-Flow workflow emphasizing the critical Methanol permeabilization step.

Part 4: Data Interpretation and Troubleshooting

Calculating Target Inhibition

To objectively quantify Tandutinib performance, normalize the data using the following formula:

Troubleshooting Guide

• Low Signal Intensity: If the p-STAT5 shift in the vehicle control is weak, the cells may have downregulated FLT3 due to high density. Ensure cells are in log-phase growth.

• No Inhibition with Tandutinib: Check the mutation status. If the cells carry the D835Y mutation (activation loop), they are resistant to Type II inhibitors like Tandutinib. Switch to a Type I inhibitor (Gilteritinib) as a positive control to verify the assay works [4].

• High Background: Methanol can alter light scatter properties. Ensure you re-optimize Forward Scatter (FSC) and Side Scatter (SSC) voltages after permeabilization.

References

• Zarrinkar, P. P., et al. (2009). AC220 is a uniquely potent and selective inhibitor of FLT3 for the treatment of acute myeloid leukemia (AML). Blood, 114(14), 2984-2992. [Link]

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myeloid leukemia. Cancer Cell, 1(5), 421-432. [Link]

• Pratz, K. W., et al. (2010). FLT3-mutant allelic burden and clinical status are predictive of response to FLT3 inhibitors in AML. Blood, 115(7), 1425-1432. [Link]

• Smith, C. C., et al. (2012). Validation of ITD mutations in FLT3 as a therapeutic target in human acute myeloid leukaemia. Nature, 485, 260–263. [Link]

Technical Guide: Optimizing Tandutinib Synergy with Cytarabine and Daunorubicin in AML Models

Executive Summary

This guide provides a technical analysis of combining Tandutinib (MLN518) , a Type II FLT3 antagonist, with the standard-of-care induction regimen Cytarabine (Ara-C) and Daunorubicin (DNR) . While newer generations of FLT3 inhibitors (e.g., Midostaurin, Gilteritinib) have superseded Tandutinib in broad clinical application, Tandutinib remains a critical reference compound for understanding the mechanics of Type II kinase inhibition and its synergistic potential in FLT3-ITD mutated Acute Myeloid Leukemia (AML).

This document outlines the mechanistic rationale, comparative performance against modern alternatives, and a validated experimental protocol for quantifying synergistic efficacy.

Part 1: Mechanistic Rationale & Signaling Architecture

The Synergy Hypothesis

The efficacy of the Tandutinib + 7+3 (Cytarabine/Daunorubicin) combination relies on a "Two-Hit" model:

• Proliferation Blockade (Tandutinib): Tandutinib binds to the inactive conformation of FLT3 (Type II inhibition), preventing the phosphorylation of downstream effectors (STAT5, MAPK, AKT). This reduces the apoptotic threshold.

• Genotoxic Stress (Cytarabine/Daunorubicin):

  • Cytarabine: Incorporates into DNA, inhibiting DNA polymerase and halting replication.

  • Daunorubicin: Intercalates into DNA and inhibits Topoisomerase II, causing double-strand breaks.

The Synergistic Link: Constitutive FLT3 signaling normally upregulates DNA repair mechanisms (e.g., RAD51). By inhibiting FLT3, Tandutinib impairs the cell's ability to repair the DNA damage induced by the cytotoxic agents, shifting the cell fate from "Repair/Survival" to "Apoptosis."

Visualization: Synergistic Signaling Pathway

The following diagram illustrates the convergence of Tandutinib-mediated kinase inhibition and Chemotherapy-mediated DNA damage.

Figure 1: Mechanistic convergence of FLT3 inhibition and cytotoxic chemotherapy leading to enhanced apoptosis.

Part 2: Comparative Performance Guide

When selecting Tandutinib for experimental workflows, it is vital to understand its standing relative to other FLT3 inhibitors.

Table 1: Tandutinib vs. Standard Alternatives

Feature	Tandutinib (MLN518)	Midostaurin (PKC412)	Quizartinib (AC220)	Gilteritinib (ASP2215)
Inhibitor Class	Type II (Inactive conformation)	Type I (Active/Inactive)	Type II (Inactive conformation)	Type I (Active/Inactive)
Primary Targets	FLT3, PDGFR, c-Kit	FLT3, KIT, PKC, VEGFR	FLT3, KIT, RET	FLT3, AXL
Activity on D835	Resistant (Cannot bind)	Active	Resistant	Active
Potency (IC50)	~200–300 nM (Cellular)	~10–50 nM	~1–3 nM (Highly Potent)	~1–5 nM
Protein Binding	High (>95%)	High (>98%)	High (>99%)	High (>90%)
Clinical Status	Discontinued (Phase II)	Approved (First-line)	Approved (Relapsed/Refractory)	Approved (Relapsed/Refractory)

Scientist's Note:

• Why use Tandutinib? It serves as an excellent model for PDGFR/FLT3 dual inhibition studies. If your research focuses on the specific biology of Type II binding kinetics without the extreme potency masking subtle synergistic effects (as seen with Quizartinib), Tandutinib is a stable, reliable benchmark.

• Limitations: It is ineffective against the FLT3-TKD (D835) resistance mutation. If your cell line harbors D835 mutations, Tandutinib will fail; use Midostaurin or Gilteritinib instead.

Part 3: Validated Experimental Protocol

Protocol: Quantifying Synergy (Chou-Talalay Method)

Objective: Determine the Combination Index (CI) of Tandutinib + Cytarabine + Daunorubicin in FLT3-ITD positive cell lines (e.g., MV4-11 or MOLM-13).

1. Reagents & Preparation

• Tandutinib Stock: Dissolve in 100% DMSO to 10 mM. Store at -80°C.

• Cytarabine: Dissolve in PBS or water.

• Daunorubicin: Dissolve in PBS or water.

• Assay Medium: RPMI-1640 + 10% FBS + 1% Pen/Strep.

2. Experimental Workflow

Step 1: Single Agent Dose Finding Before combining, determine the IC50 for each drug individually.

• Tandutinib Range: 0 nM – 1000 nM (8-point serial dilution).

• Cytarabine Range: 0 nM – 5000 nM.

• Daunorubicin Range: 0 nM – 100 nM.

Step 2: Constant Ratio Combination Combine drugs at a fixed ratio based on their IC50s (e.g., IC50_DrugA : IC50_DrugB). This is critical for the most accurate Chou-Talalay analysis.

• Example: If Tandutinib IC50 = 200 nM and Cytarabine IC50 = 400 nM, use a 1:2 molar ratio.

Step 3: Seeding and Treatment

• Seed cells at 1.0 x 10^4 cells/well in 96-well plates.

• Sequential vs. Simultaneous:

  • Simultaneous: Add all drugs at T=0. (Standard for high-throughput).

  • Sequential: Add Tandutinib 24h prior to Chemo. (Often yields higher synergy by synchronizing cell cycle). Recommended for mechanistic papers.

Step 4: Readout

• Incubate for 48–72 hours.

• Add viability reagent (MTS, CCK-8, or CellTiter-Glo).

• Read Absorbance/Luminescence.

Visualization: Experimental Workflow

Figure 2: Step-by-step workflow for assessing pharmacological synergy.

Part 4: Data Analysis & Interpretation

Calculating the Combination Index (CI)

Use software like CompuSyn or R (synergyfinder package) to calculate the CI based on the median-effect equation.

Interpretation Guide:

CI Value	Interpretation	Biological Implication
< 0.1	Very Strong Synergy	Drug mechanism likely converges to catastrophic failure of survival pathways.
0.1 – 0.3	Strong Synergy	Ideal target range for clinical translation.
0.3 – 0.7	Synergy	Significant benefit over single agents.
0.9 – 1.1	Additive	Drugs act independently; no mechanistic enhancement.

| > 1.1 | Antagonism | Warning: Drugs may interfere (e.g., G1 arrest preventing S-phase specific chemo toxicity). |

Critical Control: When analyzing Tandutinib + Cytarabine, ensure you check for antagonism at low doses . FLT3 inhibitors cause G1 cell cycle arrest. Cytarabine requires cells to be in S-phase to work. If Tandutinib dosage is too high initially, it may arrest cells, protecting them from Cytarabine. This is why sequential dosing (Chemo -> TKI or low-dose TKI) is often explored.

References

• DeAngelo, D. J., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Blood.

• Kelly, L. M., et al. (2002). CT53518, a novel Fms-like tyrosine kinase 3/stem cell factor receptor/platelet-derived growth factor receptor antagonist, inhibits Fms-like tyrosine kinase 3-dependent growth of acute myeloid leukemia cells. Cancer Research.

• Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method. Cancer Research.

• Griswold, I. J., et al. (2004). Effects of MLN518, a dual FLT3 and KIT inhibitor, on normal and malignant hematopoiesis. Blood.

• Levis, M., et al. (2011). A conserved 3D structure of the FLT3 kinase domain reveals the molecular basis for Type I and Type II inhibitor binding. Nature Structural & Molecular Biology.

Definitive Guide: Tandutinib Negative Control Strategies for Kinase Assays

Executive Summary: The "Negative Control" Paradox

Tandutinib (MLN518) is a potent Type III Receptor Tyrosine Kinase (RTK) inhibitor, predominantly targeting FLT3 , PDGFR , and c-KIT . In high-stakes drug development, distinguishing true kinase inhibition from assay artifacts (e.g., aggregation, fluorescence quenching, or off-target cytotoxicity) is critical.

Unlike widely used probes (e.g., Wortmannin) that have commercially available "inactive structural analogs," Tandutinib lacks a widely distributed, specific inactive isomer for negative control purposes. Therefore, the "Negative Control" for Tandutinib is not a single molecule, but a tripartite validation system.

This guide defines the optimal negative control strategy, comparing Tandutinib against Vehicle (DMSO) and Biological Nulls to ensure data integrity.

Comparative Analysis: Tandutinib vs. Controls

To validate Tandutinib activity, you must compare it against three distinct control states. The following table summarizes the expected performance metrics for a valid assay.

Table 1: Performance Benchmarks for Tandutinib Validation

Component	Role	Expected IC50 (FLT3-ITD)	Expected IC50 (PDGFR )	Mechanism of Action
Tandutinib (MLN518)	Test Agent	~30 nM	~200 nM	ATP-competitive inhibition of Type III RTKs.
DMSO (Vehicle)	Negative Control (Chemical)	N/A (0% Inhibition)	N/A (0% Inhibition)	Solvent baseline; establishes "Max Signal."
Sorafenib/Sunitinib	Positive Control	< 10 nM	< 100 nM	Broad-spectrum RTK inhibition (validates assay sensitivity).
Parental Ba/F3 Cells	Negative Control (Biological)	> 10,000 nM	> 10,000 nM	Cells dependent on IL-3, not FLT3; validates on-target specificity.

Critical Insight: If your "Negative Control" (DMSO) shows >5% inhibition, your assay buffer may contain contaminants or the kinase concentration is too low, leading to signal instability.

Scientific Rationale & Mechanism

The Target Landscape

Tandutinib acts by binding to the ATP-binding pocket of the inactive conformation of the kinase. To prove that the observed cell death or phosphorylation decrease is due to this mechanism, we use the Isogenic Cell Line Strategy .

Diagram 1: FLT3-ITD Signaling & Control Logic

This diagram illustrates the signaling cascade and where Tandutinib acts versus where negative controls (IL-3 rescue) bypass the inhibition.

Caption: Tandutinib blocks FLT3-driven proliferation. The "Negative Control" condition uses IL-3 to stimulate JAK/STAT independently of FLT3, proving that Tandutinib toxicity is specific to FLT3 dependence.

Validated Experimental Protocols

Protocol A: The "Biological Null" Negative Control (Cellular)

Objective: Confirm Tandutinib cytotoxicity is on-target (FLT3-driven) and not general toxicity.

Materials:

• Cell Line A (Test): Ba/F3 expressing FLT3-ITD (Growth factor independent).

• Cell Line B (Negative Control): Parental Ba/F3 (IL-3 dependent).

• Reagent: CellTiter-Glo® or AlamarBlue.

Workflow:

• Seeding: Seed both cell lines at 5,000 cells/well in 96-well plates.

  • Control Condition: Supplement Parental Ba/F3 media with 10 ng/mL IL-3.

  • Test Condition: FLT3-ITD cells in standard media (no IL-3).

• Treatment: Treat with Tandutinib (9-point dilution: 1000 nM to 0.1 nM) + DMSO Vehicle control.

• Incubation: 72 hours at 37°C, 5% CO2.

• Readout: Measure luminescence/fluorescence.

• Analysis:

  • Valid Result: FLT3-ITD IC50 ≈ 30 nM; Parental/IL-3 IC50 > 1000 nM.

  • Invalid Result: If Parental cells show IC50 < 500 nM, the compound is exhibiting off-target toxicity (negative control failed).

Protocol B: Biochemical Specificity Control (In Vitro)

Objective: Rule out false positives due to compound aggregation or interference.

Workflow:

• Enzyme Prep: Prepare FLT3 kinase solution (0.2 ng/µL).

• Negative Control Prep: Prepare a "Dummy Kinase" reaction (e.g., EGFR) known not to be inhibited by Tandutinib at <100 nM, OR use heat-inactivated FLT3 to establish the noise floor.

• Reaction: Incubate Tandutinib (100 nM) with FLT3 and ATP (Km concentration).

• Detection: ADP-Glo™ or similar assay.

• Validation:

  • Signal in Heat-Inactivated Control = Background.

  • Signal in DMSO Control = 100% Activity.

  • Signal in Tandutinib (100 nM) = <10% Activity.

Experimental Workflow Diagram

This flowchart guides the decision-making process for validating Tandutinib data using negative controls.

Caption: Decision matrix for Tandutinib validation. Both biochemical stability (DMSO check) and biological specificity (Parental cell check) must pass.

References

• Kelly, L. M., et al. (2002). CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia. Cancer Cell. [Link]

• Griswold, I. J., et al. (2004). Effects of MLN518, a Dual FLT3 and KIT Inhibitor, on Normal and Malignant Hematopoiesis. Blood. [Link]

Comparative Pharmacokinetic Profiling: Tandutinib (MLN518) vs. Sunitinib in Rat Models

To the Audience of Researchers, Scientists, and Drug Development Professionals:

Topic: Tandutinib (MLN518) Pharmacokinetics: A Comparative PK Profile Guide in Rats Content Type: Technical Comparison Guide

Executive Summary

This guide provides an in-depth technical analysis of the pharmacokinetic (PK) profile of Tandutinib (MLN518) , a piperazinyl quinazoline inhibitor of Type III receptor tyrosine kinases (RTKs), specifically FLT3, PDGFR, and c-KIT. While initially developed for Acute Myeloid Leukemia (AML), its PK characteristics—particularly its metabolic stability and tissue distribution—offer distinct advantages and challenges compared to benchmark multi-kinase inhibitors like Sunitinib .

This analysis synthesizes preclinical data to evaluate Tandutinib's absorption, distribution, metabolism, and excretion (ADME) in rat models, contrasting it with Sunitinib to inform translational dosing strategies.

Mechanism of Action & Target Profile

Understanding the PK requirements begins with the target biology. Tandutinib is designed to inhibit the autophosphorylation of FLT3, a receptor frequently mutated (ITD mutations) in AML, driving uncontrolled proliferation.

Figure 1: FLT3 Signaling Pathway and Inhibition Node

The following diagram illustrates the signal transduction cascade blocked by Tandutinib. Note the critical downstream effectors (STAT5, MAPK, PI3K/Akt) which serve as pharmacodynamic (PD) biomarkers.

Caption: Tandutinib competitively binds to the ATP-binding pocket of the intracellular FLT3 kinase domain, preventing downstream activation of STAT5, RAS/MAPK, and PI3K/Akt pathways essential for leukemic cell survival.

Experimental Methodology: Rat PK Study Protocol

To ensure data integrity and reproducibility, the following protocol outlines a self-validating system for assessing Tandutinib PK in Sprague-Dawley rats. This workflow minimizes variability caused by formulation or sampling errors.

Formulation & Administration

• Vehicle: 0.5% Methylcellulose + 0.1% Tween 80 in water (Standard suspension for lipophilic quinazolines).

• Route: Oral Gavage (PO) vs. Intravenous (IV) bolus (tail vein).

• Dose: 10 mg/kg (PO) / 2 mg/kg (IV) to assess absolute bioavailability.

Bioanalytical Workflow (LC-MS/MS)

The quantification utilizes a triple-quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Caption: Step-by-step experimental workflow for determining Rat PK parameters, ensuring rigorous sample handling from in-life dosing to bioinformatic analysis.

Pharmacokinetic Profile Analysis

Tandutinib (MLN518) Profile

Preclinical evaluations in rats reveal a distinct PK signature characterized by high tissue distribution and metabolic stability.

• Absorption: Tandutinib demonstrates good oral bioavailability in rats.[1] Unlike many tyrosine kinase inhibitors (TKIs) that suffer from high first-pass metabolism, Tandutinib is absorbed effectively.

• Distribution: A critical differentiator is its brain penetration . Studies indicate Tandutinib readily crosses the blood-brain barrier (BBB), achieving intratumoral concentrations in the brain comparable to plasma levels. This is vital for treating CNS leukemia or glioblastoma.

• Metabolism & Excretion:

  • Metabolic Stability: In rat models, Tandutinib is described as metabolically stable .

  • Elimination: The primary route is biliary excretion of the parent compound, with minimal biotransformation. This contrasts with drugs heavily cleared by CYP450 enzymes.

  • Half-life: While in vitro human microsome data suggests a short half-life (~29 min), in vivo animal models demonstrate a functional half-life sufficient to support twice-daily (BID) dosing, with steady-state achieved after repeated dosing.

Comparative Analysis: Tandutinib vs. Sunitinib

Sunitinib is a standard-of-care multi-kinase inhibitor. Comparing these two highlights Tandutinib's specific advantages in stability and CNS penetration.

Table 1: Comparative PK Parameters in Rats (Oral Administration)

PK Parameter	Tandutinib (MLN518)	Sunitinib (Reference)	Biological Implication
Bioavailability ( )	High (>50%)	Moderate (~30-50%)	Tandutinib shows robust absorption without requiring complex formulations.
	2 - 4 hours	3 - 6 hours	Both agents show standard absorption kinetics for oral small molecules.
Metabolism	Low (Metabolically Stable)	High (Extensive CYP3A4)	Tandutinib is less likely to suffer from drug-drug interactions (DDIs) involving CYP inhibition/induction.
Elimination Route	Biliary (Parent drug)	Fecal (Metabolites)	Hepatic impairment may affect Tandutinib clearance more directly than renal impairment.
CNS Penetration	High (Brain Plasma)	Low to Moderate	Critical Differentiator: Tandutinib is superior for targeting CNS reservoirs of disease.
Active Metabolites	None significant	SU12662 (Equipotent)	Sunitinib relies on an active metabolite for prolonged effect; Tandutinib does not.

Discussion & Implications for Drug Development

Dosing Strategy

The metabolic stability and biliary elimination of Tandutinib suggest that dose-proportionality is likely linear up to saturation limits. The lack of active metabolites simplifies the PK/PD modeling, as efficacy is driven solely by the parent compound concentration.

CNS Targeting

The ability of Tandutinib to penetrate the BBB (as confirmed in rat and mouse xenograft models) positions it uniquely among FLT3 inhibitors. For researchers developing protocols for CNS-relapsed AML or Glioblastoma , Tandutinib offers a pharmacokinetic advantage over Sunitinib or Sorafenib, which are substrates for efflux transporters (P-gp/ABCB1) that limit brain exposure.

Safety Considerations

Because Tandutinib is eliminated via the bile unchanged, rat toxicology studies often focus on gastrointestinal and hepatic tolerance. The "muscle weakness" observed in human Phase 1 trials (reversible neuromuscular toxicity) appears to be a concentration-dependent effect, emphasizing the need for monitoring

(trough levels) during chronic dosing in animal efficacy models.

References

• Kelly, L. M., et al. (2002).[2][3][4] "CT53518, a novel selective FLT3 antagonist for the treatment of acute myelogenous leukemia (AML)."[4][5][6] Cancer Cell, 1(5), 421-432.[2]

• DeAngelo, D. J., et al. (2006).[5] "Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics." Blood, 108(12), 3674-3681.[1][5]

• Grisanti, S., et al. (2017). "Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma." Neuro-Oncology, 19(4), 506-515.

• Patel, J., et al. (2009). "The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin."[7] Cell Cycle, 8(16), 2621-2630.

• Mendel, D. B., et al. (2003). "In vivo antitumor activity of SU11248, a novel tyrosine kinase inhibitor targeting vascular endothelial growth factor and platelet-derived growth factor receptors." Clinical Cancer Research, 9(1), 327-337. (Sunitinib Reference)

Sources

• 1. Feasibility, phase I, and phase II studies of tandutinib, an oral platelet-derived growth factor receptor-β tyrosine kinase inhibitor, in patients with recurrent glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of Tandutinib (MLN518) HCl

Executive Summary & Compound Profile

Tandutinib (MLN518) is a piperazinyl-quinazoline receptor tyrosine kinase inhibitor (Type III RTK antagonist).[1] While valuable for its efficacy against FLT3-ITD mutations in acute myeloid leukemia (AML), its pharmacological potency necessitates strict containment.

This guide supersedes generic "chemical waste" protocols. As a researcher, you must treat MLN518 not just as a chemical irritant, but as a cytotoxic antineoplastic agent . The disposal pathway is designed to prevent environmental bioaccumulation and accidental personnel exposure.

Mechanistic Hazard Logic

To understand the safety requirement, one must understand the molecule's function. MLN518 competes for the ATP-binding site of FLT3, preventing phosphorylation and downstream signaling (STAT5, MAPK, AKT). This same mechanism poses teratogenic and organ-toxicity risks to handlers.

Figure 1: Mechanistic pathway linking pharmacological function to safety requirements. The cytotoxic nature of the compound dictates the necessity for destruction via incineration rather than standard chemical treatment.

Personal Protective Equipment (PPE) & Engineering Controls

The Principle of Defense in Depth: Do not rely on a single barrier. MLN518 HCl is a salt form, making it particulate-heavy in powder form and highly soluble in aqueous environments, increasing mucosal absorption risks.

Engineering Controls[2]

• Powder Handling: MUST be performed in a Class II Biological Safety Cabinet (BSC) or a dedicated C-PEC (Containment Primary Engineering Control).

• Static Control: Use an ionizing bar if weighing small quantities (<10mg) to prevent electrostatic dispersion of the powder.

PPE Specifications

Component	Specification	Rationale (Causality)
Respiratory	N95 (minimum) or PAPR	If outside a BSC, N95 is mandatory to prevent inhalation of particulates.
Gloves	Double Gloving (Nitrile)	Outer glove: Standard nitrile. Inner glove: Chemotherapy-rated (ASTM D6978). Prevents permeation of lipophilic quinazolines.
Gown	Polyethylene-coated (Lint-free)	Prevents retention of powder in fabric fibers; disposable to avoid cross-contamination in laundry.
Eye Protection	Chemical Splash Goggles	Standard safety glasses are insufficient for powders that can drift behind lenses.

Waste Segregation & Containerization

Proper disposal begins with segregation. Mixing MLN518 with general solvent waste is a critical violation of RCRA (Resource Conservation and Recovery Act) principles for antineoplastics.

Waste Categories

• Trace Waste (<3% by weight): Empty vials, syringes, lightly contaminated PPE.

• Bulk Waste (>3% by weight): Unused stock solutions, expired powder, spill cleanup materials, heavily contaminated PPE.

Waste Stream	Container Type	Labeling Requirement
Trace Solids	Yellow Chemotherapy Waste Bin	"Trace Chemotherapy Waste - Incinerate Only"
Bulk Solids	Black Hazardous Waste Bin	"Hazardous Waste: Cytotoxic - Tandutinib - TOXIC"
Liquid Waste	HDPE Carboy (Dedicated)	"Hazardous Waste: Aqueous/Organic with Cytotoxic Drug"
Sharps	White/Yellow Puncture-Proof Container	"Chemo Sharps - Incinerate"

Step-by-Step Disposal Workflows

Workflow A: Disposal of Liquid Stock Solutions

NEVER pour Tandutinib solutions down the drain. Kinase inhibitors are stable stable organic molecules that resist standard wastewater treatment, leading to environmental persistence.

• Consolidation: Transfer liquid waste into a dedicated HDPE carboy labeled for Cytotoxic/Antineoplastic Waste.

• Solvent Compatibility: Ensure the carboy is compatible with the solvent used (e.g., DMSO, Ethanol, Water).

• Sealing: Cap tightly. Do not leave funnels in the neck of the carboy.

• Hand-off: Schedule pickup by your EHS (Environmental Health & Safety) team for high-temperature incineration .

Workflow B: Disposal of Solid Powder (Expired/Excess)

• Containment: Keep the substance in its original vial if possible.

• Secondary Containment: Place the vial into a clear, sealable plastic bag (Zip-lock style).

• Disposal: Place the sealed bag directly into the Black Hazardous Waste Bin (Bulk Waste).

• Verification: Log the mass disposed of in your chemical inventory system to maintain "Cradle-to-Grave" tracking.

Workflow C: Empty Vials (Trace Waste)

• RCRA Empty: Ensure the vial is "RCRA Empty" (less than 3% of capacity remains).

• Disposal: Place the capped vial into the Yellow Trace Chemotherapy Bin .

Figure 2: Decision matrix for segregating MLN518 waste. Note that all paths lead to incineration, ensuring the destruction of the active pharmaceutical ingredient (API).

Emergency Spill Response

Protocol: "Isolate - Absorb - Clean" (Do not rely on chemical deactivation).

• Evacuate & Isolate: Alert nearby personnel. Mark the area.

• PPE Up: Don double gloves, gown, and N95 mask before re-entering.

• Containment (Liquid): Cover spill with absorbent pads (chem-mats). Do not wipe; blot to prevent spreading.

• Containment (Powder): Cover with wet paper towels (water or ethanol) to prevent dust generation. Do not dry sweep.

• Removal: Scoop materials into a hazardous waste bag.

• Decontamination:

  • Wash the surface with a detergent solution (soap and water) to lift the lipophilic drug.

  • Rinse with water.[2][3][4]

  • Note: Bleach is not a verified deactivator for MLN518 and may react with other chemicals. Physical removal is the priority.

• Disposal: All cleanup materials go into the Black Bulk Waste Bin .

Regulatory Compliance & Scientific Integrity

Adherence to these protocols ensures compliance with:

• EPA RCRA (40 CFR 261): While MLN518 is not explicitly P-listed, it exhibits toxicity characteristics requiring management as hazardous waste [1].

• OSHA (29 CFR 1910.1200): Hazard Communication Standard for handling hazardous drugs [2].

• NIOSH: Prevention of occupational exposure to antineoplastic drugs [3].[5]

Self-Validation Check: Before finishing, ask: Can I trace the path of this molecule from my bench to the incinerator without it touching a sewer or landfill? If the answer is yes, your system is secure.

References

• U.S. Environmental Protection Agency (EPA). Management of Hazardous Waste Pharmaceuticals. [Link]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs. [Link]

• Centers for Disease Control and Prevention (CDC) / NIOSH. Hazardous Drug Exposures in Healthcare. [Link]

• National Institutes of Health (NIH) PubChem. Tandutinib (Compound Summary). [Link]

Sources

• 1. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. fishersci.com [fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ashp.org [ashp.org]

A Researcher's Guide to Safely Handling Tandutinib (MLN518) HCl: Personal Protective Equipment and Disposal Protocols

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Tandutinib (MLN518) HCl. Tandutinib is a potent, orally bioavailable small molecule inhibitor of type III receptor tyrosine kinases, including FMS-like tyrosine kinase 3 (FLT3), platelet-derived growth factor receptor (PDGFR), and c-KIT.[1] Due to its cytotoxic potential and its use in cancer research, particularly for acute myelogenous leukemia (AML), it is imperative to handle this compound with the utmost care to prevent occupational exposure.[2][3][4][5]

While a supplier Safety Data Sheet (SDS) for Tandutinib hydrochloride may classify it as a non-hazardous substance, it is best practice within the research community to handle all potent, biologically active compounds with a high degree of caution.[6] The toxicity of cytotoxic drugs can pose significant risks to those who handle them, with potential exposure routes including skin contact, inhalation of aerosols or particles, and ingestion.[3] Therefore, this guide is grounded in established safety protocols for handling cytotoxic and hazardous drugs as outlined by authoritative bodies such as the Occupational Safety and Health Administration (OSHA).[7]

Core Principles of Safe Handling

The primary goal is to minimize exposure through a combination of engineering controls, administrative controls, and personal protective equipment (PPE).[3] This involves working in designated areas, using containment devices like biological safety cabinets, and adhering to strict protocols for gowning, handling, and disposal.

Designated Handling Areas

All work with Tandutinib HCl powder should be conducted in a designated area, clearly marked with warning signs indicating it as a cytotoxic drug preparation area.[7] Access should be restricted to authorized personnel. To prevent cross-contamination, eating, drinking, smoking, and the application of cosmetics are strictly prohibited in these areas.[7]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE are critical for preventing direct contact with Tandutinib HCl. The following table outlines the recommended PPE for various handling procedures.

Activity	Gloves	Gown	Eye/Face Protection	Respiratory Protection
Unpacking & Storage	Double gloves	Disposable gown	Safety glasses	Not typically required if no aerosols are generated
Weighing & Reconstitution (in a BSC)	Double gloves (chemotherapy-tested)	Disposable, low-permeability gown	Safety glasses	Not required inside a certified BSC
Handling Solutions	Double gloves	Disposable gown	Safety glasses with side shields or goggles	Not typically required
Spill Cleanup	Double gloves (chemotherapy-tested)	Disposable, low-permeability gown	Goggles and face shield	N95 or higher respirator
Waste Disposal	Double gloves	Disposable gown	Safety glasses	Not typically required

Glove Selection and Use

• Double Gloving: It is recommended to wear two pairs of chemotherapy-tested gloves for all handling activities.[8][9] This provides an additional layer of protection in case the outer glove is compromised.

• Material: Choose gloves that have been tested according to the ASTM International Standard D6978 for resistance to permeation by chemotherapy drugs.[9]

• Changing Gloves: Gloves should be changed regularly and immediately if they become torn, punctured, or contaminated.[9] When removing gloves, do so in a manner that avoids contaminating the skin. Both inner and outer gloves should be considered contaminated.[10]

Gowns and Protective Clothing

• Gowns: Disposable gowns made of a lint-free, low-permeability fabric with long sleeves and tight-fitting cuffs are essential.[8] Gowns should fasten in the back to provide better frontal protection.

• Shoe Covers: Disposable shoe covers should be worn in the designated handling area to prevent the tracking of contaminants.[8]

Eye and Face Protection

• Standard Procedures: For routine handling of solutions, safety glasses with side shields are the minimum requirement.

• Risk of Splash or Aerosol: When there is a risk of splashes, such as during spill cleanup or when working outside of a biological safety cabinet, goggles and a face shield or a full face-piece respirator should be worn.[11]

Respiratory Protection

• Handling Powders: Weighing and reconstituting the powdered form of Tandutinib HCl should always be performed in a certified Class II Biological Safety Cabinet (BSC) or a containment isolator to control airborne particles.[12][13]

• Spills: In the event of a spill outside of a containment device, a NIOSH-approved N95 or higher-level respirator is necessary to prevent inhalation of aerosolized particles.[13]

Operational Plans: Step-by-Step Procedures

Receiving and Unpacking

• Designate a specific area for unpacking cytotoxic drugs to limit potential exposure.[8]

• Wear a protective gown and double gloves during unpacking.[8]

• Carefully inspect the package for any signs of damage or leakage.

• Wipe the exterior of the primary container with a suitable decontaminating agent before storage.

Weighing and Reconstitution Workflow

This workflow should be performed within a Class II BSC.

Caption: Workflow for weighing and reconstituting Tandutinib HCl.

Disposal Plan: Managing Contaminated Waste

All materials that come into contact with Tandutinib HCl are considered cytotoxic waste and must be disposed of according to institutional and local regulations.

Waste Segregation and Disposal Workflow

Caption: Workflow for the disposal of Tandutinib HCl contaminated waste.

Key Disposal Steps:

• Segregation: At the point of generation, separate all cytotoxic waste from regular laboratory trash.[8]

• Containment:

  • Solids: All disposable gowns, gloves, and other contaminated materials should be placed in clearly labeled, leak-proof plastic bags or containers.[7][8]

  • Liquids: Unused solutions should be collected in a designated, sealed hazardous waste container.

  • Sharps: Needles, syringes, and other sharps must be disposed of in a puncture-resistant container specifically designated for cytotoxic waste.

• Labeling: All waste containers must be clearly labeled with the "Cytotoxic/Cytotoxique" hazard symbol.[8]

• Final Disposal: Follow your institution's procedures for the pickup and disposal of chemical and cytotoxic waste. This is typically handled by a specialized hazardous waste management company.

Emergency Procedures: Spill Management

In the event of a spill, prompt and appropriate action is crucial to prevent exposure and contamination.

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, put on a disposable gown, double gloves, goggles, a face shield, and an N95 respirator.[11]

• Contain the Spill:

  • Powder: Gently cover the spill with absorbent pads to prevent aerosolization.

  • Liquid: Absorb the spill with absorbent pads.

• Clean the Area:

  • Carefully collect all contaminated absorbent materials and place them in a cytotoxic waste container.

  • Clean the spill area with a suitable decontaminating agent, followed by a thorough cleaning with soap and water.

• Dispose of Waste: All materials used for spill cleanup must be disposed of as cytotoxic waste.

• Report the Incident: Follow your institution's protocol for reporting chemical spills.

By adhering to these stringent safety protocols, researchers can minimize their risk of exposure and ensure a safe laboratory environment when working with the potent compound, Tandutinib (MLN518) HCl.

References

• DeAngelo, D. J., Stone, R. M., He, L., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Blood, 108(12), 3674–3681. [Link]

• Favier, M., Gilles, L., Ardiet, C., & Rioufol, C. (2012). Safe handling of cytotoxics: guideline recommendations. Journal of Oncology Pharmacy Practice, 18(4), 375-384. [Link]

• Health and Safety Executive. (n.d.). Safe handling of cytotoxic drugs in the workplace. Retrieved from [Link]

• American Society of Health-System Pharmacists. (2006). ASHP Guidelines on Handling Hazardous Drugs. American Journal of Health-System Pharmacy, 63(12), 1172-1193. [Link]

• Cancer Care Ontario. (2012). Safe Handling of Hazardous Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3038522, Tandutinib. Retrieved from [Link]

• American Society of Health-System Pharmacists. (2006). ASHP Guidelines on Handling Hazardous Drugs. American Journal of Health-System Pharmacy, 63(12), 1172-1193. [Link]

• Fiedler, W., Mesters, R., Heuser, M., et al. (2009). The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin. Blood, 114(8), 1629–1636. [Link]

• DeAngelo, D. J., Stone, R. M., He, L., et al. (2006). Phase 1 clinical results with tandutinib (MLN518), a novel FLT3 antagonist, in patients with acute myelogenous leukemia or high-risk myelodysplastic syndrome: safety, pharmacokinetics, and pharmacodynamics. Blood, 108(12), 3674–3681. [Link]

• Occupational Safety and Health Administration. (1986). Guidelines for Cytotoxic (Antineoplastic) Drugs. Retrieved from [Link]

• GERPAC. (2013). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

Sources

• 1. Tandutinib | C31H42N6O4 | CID 3038522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. hse.gov.uk [hse.gov.uk]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CCOHS: Cytotoxic Drugs - Control Measures [ccohs.ca]
• 10. ashp.org [ashp.org]
• 11. cancercareontario.ca [cancercareontario.ca]
• 12. cdc.gov [cdc.gov]
• 13. gerpac.eu [gerpac.eu]